N-[(E)-2-thienylmethylidene]aniline

• CAS: 1191913-61-7

Core Science & Biosynthesis

N-[(E)-2-thienylmethylidene]aniline single crystal X-ray diffraction

An In-Depth Technical Guide to the Single-Crystal X-ray Diffraction of N-[(E)-2-thienylmethylidene]aniline

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Single-crystal X-ray diffraction (SCXRD) stands as the unequivocal standard for determining the three-dimensional atomic arrangement of molecules. For Schiff bases like N-[(E)-2-thienylmethylidene]aniline, this technique provides critical insights into molecular conformation, electronic properties, and intermolecular interactions that govern their solid-state behavior. This information is paramount for rational drug design, materials science, and understanding structure-activity relationships. This guide offers a comprehensive walkthrough of the entire SCXRD workflow for N-[(E)-2-thienylmethylidene]aniline, from synthesis and crystallization to data collection, structure solution, and detailed interpretation. It is designed to provide both the theoretical underpinnings and the practical, field-proven protocols necessary for a successful structural elucidation.

Introduction: The Significance of Structural Elucidation

N-[(E)-2-thienylmethylidene]aniline is a Schiff base, a class of compounds characterized by the azomethine or imine group (-C=N-).[1] These compounds are of significant interest due to their wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.[1] The thiophene moiety, a sulfur-containing aromatic heterocycle, is a well-known pharmacophore, while the aniline group provides a versatile scaffold for chemical modification.[2][3]

The precise spatial arrangement of the thiophene and aniline rings, the planarity of the imine linkage, and the way individual molecules pack together in a crystal lattice dictate the compound's physical properties and biological interactions. SCXRD is the only technique that can provide this level of detail with atomic resolution, making it an indispensable tool in the development of novel therapeutics and functional materials.[4][5]

Part I: Synthesis and High-Quality Crystal Growth

The foundation of a successful SCXRD experiment is a high-quality single crystal. This begins with the synthesis of a pure compound and is followed by a meticulous crystallization process.

Synthesis Protocol: Imine Condensation

The synthesis of N-[(E)-2-thienylmethylidene]aniline is typically achieved via a straightforward condensation reaction between 2-thiophenecarboxaldehyde and aniline.[3][6] The imine group is formed by the reaction of the primary amine with the aldehyde.[1]

Step-by-Step Synthesis Methodology:

• Reactant Preparation: In a round-bottom flask, dissolve 2-thiophenecarboxaldehyde (1.0 equivalent) in a suitable solvent such as ethanol.

• Addition of Amine: To this solution, add aniline (1.0 equivalent).

• Reaction Conditions: The mixture is typically stirred at room temperature or gently refluxed for a period of 1 to 5 hours to ensure the reaction goes to completion.[7][8] The progress can be monitored by Thin Layer Chromatography (TLC).

• Isolation: Upon completion, the solvent is often removed under reduced pressure (rotary evaporation). The resulting crude product can then be isolated.

• Purification: Recrystallization is the most critical step for obtaining a high-purity sample suitable for single-crystal growth. The crude product is dissolved in a minimum amount of a hot solvent (e.g., ethanol) and allowed to cool slowly. The purified solid is then collected by filtration.[3]

Diagram: Synthesis Workflow

Caption: Workflow for the synthesis of N-[(E)-2-thienylmethylidene]aniline.

Crystallization: The Art of Slow Growth

Obtaining a single crystal suitable for diffraction—ideally 0.1-0.3 mm in size, transparent, and without cracks or defects—is often the most challenging part of the process.[5][9] The key principle is to allow molecules to transition from a disordered state in solution to a highly ordered crystal lattice very slowly.

Proven Crystallization Technique: Slow Evaporation

• Prepare a Saturated Solution: Dissolve the purified compound in a suitable solvent (e.g., ethanol, methanol, or a solvent mixture) at room temperature or with gentle warming to achieve a near-saturated or saturated solution.[10]

• Filtration: Filter the solution through a syringe filter into a clean, dust-free vial. This removes any microscopic particles that could act as unwanted nucleation sites, leading to the formation of many small crystals instead of a few large ones.[5]

• Slow Solvent Removal: Cover the vial with parafilm and pierce it with a few small holes using a needle. This restricts the rate of solvent evaporation.[9]

• Incubation: Place the vial in a vibration-free environment and allow it to stand undisturbed for several days to weeks. As the solvent slowly evaporates, the solution becomes supersaturated, and crystals begin to form and grow.

Causality: Rapid crystallization traps solvent molecules and introduces defects into the crystal lattice. Slow, controlled growth allows each molecule sufficient time to find its lowest energy position within the lattice, resulting in a well-ordered single crystal that will diffract X-rays cleanly.[9]

Part II: Single-Crystal X-ray Diffraction (SCXRD) Analysis

With a suitable crystal, the diffraction experiment can begin. This process uses the interaction of X-rays with the crystal's electron density to map the atomic positions.

Theoretical Principles: Bragg's Law

The fundamental principle of X-ray diffraction is described by Bragg's Law: nλ = 2d sinθ .[11]

• λ (lambda) is the wavelength of the incident X-rays.

• d is the spacing between parallel planes of atoms in the crystal lattice.

• θ (theta) is the angle of incidence of the X-rays.

• n is an integer.

When X-rays strike the crystal, they are diffracted by the planes of atoms. Constructive interference (a strong diffracted beam, or "reflection") occurs only when the path length difference between X-rays reflecting off adjacent planes is an integer multiple of the wavelength. By rotating the crystal and measuring the angles (θ) and intensities of thousands of these reflections, we can deduce the lattice spacings (d) and ultimately solve the structure.[11][12]

Instrumentation

A modern single-crystal diffractometer consists of three core components:[11]

• X-ray Source: Typically a sealed X-ray tube with a molybdenum (Mo) or copper (Cu) target that generates X-rays of a characteristic wavelength (e.g., Mo Kα radiation = 0.71073 Å).[11] Synchrotrons provide much more intense X-ray beams for very small or weakly diffracting crystals.[13]

• Goniometer: A multi-axis stage that holds and rotates the crystal with very high precision, allowing it to be oriented in any direction relative to the X-ray beam.[11]

• Detector: A sensitive area detector (often a CCD or CMOS sensor) that measures the position and intensity of each diffracted X-ray.

Experimental Workflow

Diagram: SCXRD Experimental Workflow

Caption: The sequential workflow for single-crystal X-ray diffraction analysis.

Step-by-Step Protocol:

• Crystal Selection and Mounting: A suitable crystal is selected under a microscope and mounted on the tip of a glass fiber or a loop using a cryo-protectant oil.[11] This assembly is then placed on the goniometer head.

• Data Collection: The crystal is cooled (typically to 100 K) to minimize thermal vibrations of the atoms, resulting in sharper diffraction spots. The diffractometer then rotates the crystal through a series of angles while irradiating it with X-rays, collecting thousands of diffraction images.[2]

• Data Processing and Reduction: Software is used to integrate the raw diffraction images, calculating the intensity and position of each reflection. Corrections for experimental factors like absorption are applied.[2][3]

• Structure Solution: The primary challenge is solving the "phase problem." While intensities are measured, the phase information of the diffracted waves is lost. Programs like SHELXS use statistical "direct methods" to calculate initial phase estimates, generating a preliminary electron density map.[14] From this map, the positions of the heavier atoms (like sulfur) can often be identified.

• Structure Refinement: The initial atomic model is refined against the experimental data using a full-matrix least-squares procedure (e.g., with SHELXL).[1] In this iterative process, atomic positions and thermal displacement parameters are adjusted to minimize the difference between the observed diffraction pattern and one calculated from the model. Hydrogen atoms are typically placed in calculated positions.[8] The quality of the final model is assessed using metrics like the R-factor (R1).

Part III: Structural Elucidation and Data Interpretation

The final output of a successful SCXRD experiment is a Crystallographic Information File (CIF) containing the refined atomic coordinates and a wealth of other data.

Analysis of Crystallographic Data

The following table presents representative crystallographic data for a thiophene-aniline Schiff base, compiled from published structures.[2][3] This data provides a benchmark for what to expect from an analysis of N-[(E)-2-thienylmethylidene]aniline.

Parameter	Representative Value	Significance
Chemical Formula	C₁₁H₉NS	Defines the molecular composition.
Formula Weight	187.26	Molar mass of the compound.
Crystal System	Monoclinic / Orthorhombic	Describes the basic symmetry of the unit cell.[14][15]
Space Group	P2₁/c, Pca2₁	Defines the full set of symmetry operations within the unit cell.[1][14]
a, b, c (Å)	a ≈ 9-25, b ≈ 7-12, c ≈ 16-19	Dimensions of the unit cell.[2][3]
α, β, γ (°)	α=γ=90, β ≈ 92-134	Angles of the unit cell.[2][3]
Volume (ų)	~2000-2200	Volume of the unit cell.[2][3]
Z	4 or 8	Number of molecules in the unit cell.[2][3]
R₁ [I > 2σ(I)]	< 0.05	A key indicator of refinement quality; lower is better.[14]
wR₂(all data)	< 0.15	A weighted R-factor based on all data; lower is better.[2]

Molecular Geometry and Conformation

The refined structure reveals precise details about the molecule's internal geometry:

• Bond Lengths and Angles: The C=N imine bond length is typically around 1.27-1.28 Å.[3][8] All other bond lengths and angles should conform to standard values for sp² and sp³ hybridized atoms.

• Planarity and Torsion Angles: A key structural feature is the dihedral angle between the thiophene and aniline rings. In similar structures, this angle can vary significantly (e.g., from 17° to 36°), indicating a twist in the molecule.[2][8] This deviation from planarity is often due to steric hindrance and influences the molecule's electronic conjugation and packing. The conformation around the C=N bond is typically found to be E (trans).[3]

Supramolecular Interactions and Crystal Packing

The crystal structure is not just about a single molecule; it reveals how molecules arrange themselves in the solid state. This is governed by non-covalent interactions:

• Hydrogen Bonds: While the title compound lacks strong hydrogen bond donors, weak C-H···N or C-H···S interactions can play a role in stabilizing the crystal packing.[3]

• π–π Stacking: The aromatic thiophene and aniline rings can interact via π–π stacking, where the rings pack face-to-face or offset. These interactions are often observed with centroid-to-centroid distances of around 3.6 Å.[3][7]

Understanding these interactions is crucial, as they influence material properties such as melting point, solubility, and polymorphism—the ability of a compound to exist in multiple crystalline forms.

Conclusion

The single-crystal X-ray diffraction of N-[(E)-2-thienylmethylidene]aniline is a multi-step process that demands precision at every stage, from chemical synthesis to computational refinement. By providing an unambiguous three-dimensional model of the molecule and its packing environment, SCXRD delivers foundational knowledge for advancing drug discovery and materials engineering. This guide provides the necessary framework and technical detail for researchers to confidently undertake and interpret the structural analysis of this important class of Schiff bases, ultimately enabling a more rational approach to the design of next-generation chemical entities.

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• Kakanejadifard, A., & Amani, V. (2009). N-(2-Thienylmethylene)-2-(2-{[2-(2-thienylmethyleneamino)phenyl]sulfanyl}ethylsulfanyl)aniline. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Pradhan, S., et al. (2024). Synthesis of Novel [{(2-Amino-5-Nitro-N-[(E)-Thiophen-2-yl-Methylidene]Aniline-κN:N:S)(Sulphato-κO:O)}Zinc(II)] Complex... ResearchGate. [Link]

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electronic absorption spectra of N-[(E)-2-thienylmethylidene]aniline

An In-Depth Technical Guide to the Electronic Absorption Spectra of N-[(E)-2-thienylmethylidene]aniline

Foreword: Decoding Molecular Fingerprints

To the researchers, scientists, and drug development professionals who navigate the intricate world of molecular characterization, this guide offers a deep dive into the electronic absorption properties of a fascinating Schiff base: N-[(E)-2-thienylmethylidene]aniline. Schiff bases, with their characteristic azomethine (-C=N-) linkage, are not merely synthetic curiosities; they are pivotal structures in medicinal chemistry, material science, and catalysis. Their electronic behavior, dictated by the interplay of conjugated π-systems, is the key to unlocking their potential. This document moves beyond a simple recitation of data, aiming to provide a causal understanding of why this molecule absorbs light the way it does, how its environment modulates this behavior, and how we can leverage both experimental and theoretical tools to gain predictive insight. We will explore the synthesis, the profound influence of solvent polarity (solvatochromism), and the computational methods that validate and expand upon our empirical observations.

Foundational Principles: The Azomethine Chromophore

N-[(E)-2-thienylmethylidene]aniline is a Schiff base formed from the condensation of 2-thiophenecarboxaldehyde and aniline. Its structure features a central imine (azomethine) group that connects a thiophene ring and a benzene ring. This entire assembly forms a conjugated system responsible for its electronic absorption properties.

The electronic absorption spectra of such compounds are typically characterized by distinct bands in the ultraviolet-visible (UV-Vis) region. It is generally accepted that absorption bands in the 300–350 nm range involve π → π* transitions localized on the C=N group, while bands across the 210–400 nm region can be attributed to both π → π* and n → π* transitions involving the aromatic and heterocyclic rings.[1][2] The precise location and intensity of these bands are exquisitely sensitive to the molecule's electronic structure and its immediate chemical environment.

Caption: Molecular structure of N-[(E)-2-thienylmethylidene]aniline.

Synthesis and Preparation: A Self-Validating Protocol

The synthesis of N-[(E)-2-thienylmethylidene]aniline is a straightforward condensation reaction. However, ensuring the purity of the final product is paramount for accurate spectroscopic analysis, as trace amounts of unreacted starting materials can introduce confounding signals. The following protocol is designed as a self-validating workflow.

Experimental Protocol: Synthesis

• Reactant Preparation: In a 50 mL round-bottom flask, dissolve aniline (10 mmol) in 20 mL of absolute ethanol. In a separate beaker, dissolve 2-thiophenecarboxaldehyde (10 mmol) in 15 mL of absolute ethanol.

• Condensation Reaction: Add the 2-thiophenecarboxaldehyde solution dropwise to the stirring aniline solution at room temperature. Add 2-3 drops of glacial acetic acid to catalyze the reaction.

• Reflux: Equip the flask with a condenser and heat the mixture to reflux using a water bath or heating mantle. Maintain reflux for 2-3 hours. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• Isolation: After the reaction is complete (as indicated by TLC), allow the mixture to cool to room temperature and then place it in an ice bath for 30 minutes to facilitate precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the crude product with a small amount of cold ethanol to remove any unreacted starting materials.

• Purification (Recrystallization): The trustworthiness of subsequent spectroscopic data relies on this step. Recrystallize the crude solid from a suitable solvent, such as ethanol. Dissolve the solid in a minimum amount of hot ethanol and allow it to cool slowly to form pure crystals. Filter the purified crystals and dry them under vacuum.[3]

• Characterization: Confirm the identity and purity of the product by measuring its melting point and acquiring spectroscopic data (e.g., ¹H NMR, IR). The presence of a characteristic C=N stretch in the IR spectrum (typically ~1620-1640 cm⁻¹) and the absence of aldehyde and primary amine signals are key indicators of success.

Experimental Electronic Absorption Spectroscopy

The UV-Vis spectrum of a molecule provides a fingerprint of its electronic transitions. For N-[(E)-2-thienylmethylidene]aniline, the spectrum is dominated by intramolecular charge-transfer (ICT) transitions, where electron density moves from an electron-donating part of the molecule to an electron-accepting part upon photoexcitation.

The Phenomenon of Solvatochromism

Solvatochromism is the change in the color of a substance (and thus its absorption or emission spectrum) when it is dissolved in different solvents.[4] This phenomenon provides profound insight into the difference in solvation energies between the molecule's ground and excited states.

• Positive Solvatochromism (Bathochromic Shift): The absorption maximum (λ_max) shifts to a longer wavelength (red shift) as solvent polarity increases. This occurs when the excited state is more polar than the ground state and is therefore stabilized to a greater extent by polar solvents.[5]

• Negative Solvatochromism (Hypsochromic Shift): The λ_max shifts to a shorter wavelength (blue shift) with increasing solvent polarity. This indicates that the ground state is more polar than the excited state.[5]

For Schiff bases like the title compound, the excited state often possesses a more pronounced charge-transfer character, making it more polar than the ground state. Consequently, they typically exhibit positive solvatochromism.[6][7]

Experimental Protocol: UV-Vis Spectral Analysis

• Stock Solution Preparation: Accurately weigh a small amount of purified N-[(E)-2-thienylmethylidene]aniline and dissolve it in a precise volume of a spectroscopic-grade solvent (e.g., cyclohexane) to prepare a concentrated stock solution (e.g., 1x10⁻³ M).

• Working Solution Preparation: From the stock solution, prepare a dilute working solution (e.g., 1x10⁻⁵ M) in the solvent of interest. The concentration should be chosen to yield an absorbance maximum between 0.5 and 1.0 to ensure adherence to the Beer-Lambert law.

• Instrument Setup: Use a dual-beam UV-Vis spectrophotometer. Fill one quartz cuvette with the pure solvent to serve as the reference/blank. Fill a matched quartz cuvette with the sample solution.

• Data Acquisition: Scan a wavelength range from approximately 200 nm to 600 nm. Record the wavelength of maximum absorbance (λ_max).

• Solvatochromic Study: Repeat steps 2-4 using a series of solvents with varying polarities (e.g., n-hexane, toluene, dichloromethane, acetone, ethanol, DMSO).

Caption: Workflow for experimental UV-Vis and solvatochromism analysis.

Data Presentation: Solvatochromic Effects

The following table summarizes hypothetical, yet representative, data for N-[(E)-2-thienylmethylidene]aniline, illustrating the expected positive solvatochromism.

Solvent	Polarity Index (ET(30) kcal/mol)	λmax (nm)	Transition Energy (eV)
n-Hexane	31.0	~315	3.94
Toluene	33.9	~322	3.85
Dichloromethane	40.7	~335	3.70
Acetone	42.2	~340	3.65
Ethanol	51.9	~355	3.49
DMSO	45.1	~350	3.54

Note: The ET(30) scale is a common empirical measure of solvent polarity.[6]

Theoretical Analysis: Bridging Experiment and Quantum Mechanics

While experimental spectroscopy tells us what happens, computational chemistry helps us understand why. Time-Dependent Density Functional Theory (TD-DFT) has become a robust tool for simulating electronic absorption spectra and assigning the nature of electronic transitions.[1][8]

The core principle involves first optimizing the ground-state geometry of the molecule using DFT. Then, TD-DFT calculations are performed on this optimized structure to compute the energies of vertical electronic transitions from the ground state to various excited states.[9] This provides theoretical absorption wavelengths (λ_max) and their corresponding oscillator strengths (f), which relate to the intensity of the absorption band.

Computational Protocol: TD-DFT Simulation

• Structure Building: Construct the 3D model of N-[(E)-2-thienylmethylidene]aniline using molecular modeling software.

• Geometry Optimization: Perform a ground-state geometry optimization using a suitable DFT functional and basis set (e.g., B3LYP/6-311+G(d,p)).[1] This step is crucial as the transition energies are highly sensitive to molecular conformation.

• Frequency Calculation: Perform a vibrational frequency calculation on the optimized geometry to confirm it is a true energy minimum (i.e., no imaginary frequencies).

• TD-DFT Calculation: Using the optimized geometry, perform a TD-DFT calculation to compute the first several (e.g., 10-20) singlet excited states. This will yield the vertical transition energies and oscillator strengths.

• Spectral Simulation: The calculated transitions can be broadened using a Gaussian or Lorentzian function to generate a simulated UV-Vis spectrum, which can then be compared directly with the experimental data.[10]

• Orbital Analysis: The primary utility of the theoretical approach is the ability to analyze the molecular orbitals involved in the key transitions. The most intense, lowest-energy transition is often the HOMO (Highest Occupied Molecular Orbital) to LUMO (Lowest Unoccupied Molecular Orbital) transition, confirming the intramolecular charge-transfer character of the band.[9]

Caption: Workflow for theoretical simulation of electronic spectra via TD-DFT.

Implications for Drug Development and Material Science

The electronic properties of N-[(E)-2-thienylmethylidene]aniline, thoroughly characterized by its absorption spectrum, are directly relevant to its potential applications.

• Drug Discovery: The aniline moiety is a common scaffold in pharmaceuticals, but it can be metabolized in the liver to produce toxic byproducts.[11][12] Schiff base derivatives offer a vast chemical space for modification. Understanding the electronic structure through spectroscopy is the first step in rationally designing molecules with desired biological activity (e.g., DNA binding, antibacterial properties) while potentially mitigating toxicity.[13][14] The ability of the molecule to absorb UV light also suggests potential for photodynamic therapy applications.

• Molecular Sensors: The pronounced solvatochromism indicates that the molecule's absorption spectrum is highly sensitive to its local environment. This property can be harnessed to develop colorimetric sensors for solvent polarity or for detecting the presence of specific analytes that can alter the local dielectric environment.[15]

Conclusion

The electronic absorption spectrum of N-[(E)-2-thienylmethylidene]aniline is far more than a simple dataset; it is a window into the molecule's fundamental quantum mechanical properties. Through a synergistic combination of careful synthesis, rigorous experimental spectroscopy, and insightful computational modeling, we can develop a comprehensive understanding of its behavior. The pronounced intramolecular charge-transfer character and the resulting solvatochromism are defining features that not only dictate its color but also suggest its utility in advanced applications. This guide provides the foundational knowledge and validated protocols for researchers to confidently explore and exploit the rich photophysical properties of this and related Schiff bases.

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thermodynamic stability of N-[(E)-2-thienylmethylidene]aniline Schiff base

An In-Depth Technical Guide to the Thermodynamic Stability of N-[(E)-2-thienylmethylidene]aniline Schiff Base

Introduction: The Significance of Thiophene-Based Schiff Bases

Schiff bases, characterized by their azomethine or imine (–C=N–) functional group, are a cornerstone of coordination chemistry and medicinal research.[1][2] Their facile synthesis, structural versatility, and the electronic properties of the imine group make them exceptional ligands for a wide array of metal ions and key pharmacophores in drug design.[2] Among this diverse class of compounds, those derived from heterocyclic aldehydes, such as thiophene-2-carbaldehyde, have garnered significant attention. The inclusion of the sulfur-containing thiophene ring introduces unique electronic and steric properties, enhancing the compound's coordination potential and biological activity.[3][4]

This guide focuses on a specific, yet representative, member of this family: N-[(E)-2-thienylmethylidene]aniline . This molecule serves as a vital building block in the synthesis of more complex organic molecules and potential drug candidates.[5][6] The stability of this Schiff base is not merely an academic curiosity; it is a critical parameter that dictates its shelf-life, reactivity, suitability for physiological conditions, and overall performance in various applications. Aniline-containing compounds are common in pharmaceuticals, but their metabolic pathways can sometimes lead to toxicity, making the study of stable and safer alternatives a priority in drug discovery.[7]

Understanding the thermodynamic stability of N-[(E)-2-thienylmethylidene]aniline—the intrinsic tendency of the molecule to resist decomposition or hydrolysis under given conditions—is paramount for any researcher, scientist, or drug development professional looking to harness its potential. This guide provides a comprehensive exploration of the factors governing its stability, from theoretical predictions using computational chemistry to rigorous experimental validation techniques.

Part 1: Synthesis and Structural Fundamentals

The formation of a Schiff base is a reversible condensation reaction between a primary amine and a carbonyl compound (an aldehyde or ketone).[8][9] For N-[(E)-2-thienylmethylidene]aniline, this involves the reaction of 2-thiophenecarboxaldehyde with aniline, typically under acid or base catalysis, to form the characteristic imine bond and a molecule of water.[9]

Caption: Synthesis of N-[(E)-2-thienylmethylidene]aniline.

Experimental Protocol: Synthesis

This protocol describes a standard laboratory procedure for synthesizing the title Schiff base. The rationale behind using ethanol as a solvent is its ability to dissolve both reactants and facilitate the removal of water, driving the equilibrium towards product formation.

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve aniline (0.01 mol) in 20 mL of absolute ethanol.

• Addition: To this solution, add 2-thiophenecarboxaldehyde (0.01 mol) dropwise while stirring continuously at room temperature.

• Catalysis (Optional but Recommended): Add 2-3 drops of glacial acetic acid to catalyze the reaction. While the reaction can proceed without a catalyst, mild acid enhances the electrophilicity of the carbonyl carbon, accelerating the initial nucleophilic attack by the amine.[10]

• Reflux: Equip the flask with a reflux condenser and heat the mixture to reflux for 2-3 hours.[11] The gentle heating provides the necessary activation energy for the dehydration step.

• Isolation: After reflux, cool the reaction mixture in an ice bath. The product will precipitate out of the solution.

• Purification: Collect the solid product by filtration, wash it with a small amount of cold ethanol to remove unreacted starting materials, and then dry it in a desiccator.[12]

• Characterization: Confirm the structure and purity of the product using techniques such as melting point determination, FT-IR, and ¹H NMR spectroscopy. The FT-IR spectrum should show a characteristic C=N stretching vibration in the 1600–1690 cm⁻¹ region.[1] The ¹H NMR spectrum should confirm the presence of the azomethine proton (CH=N) as a singlet, typically downfield.[13]

Part 2: Core Factors Governing Thermodynamic Stability

The stability of a Schiff base is not an absolute value but is influenced by a delicate interplay of structural, electronic, and environmental factors. For N-[(E)-2-thienylmethylidene]aniline, the presence of two aromatic systems—the thiophene and benzene rings—is the dominant feature.

Structural and Electronic Effects

• Aromatic Conjugation: Schiff bases with aryl substituents on both the carbon and nitrogen atoms of the imine bond are substantially more stable than their aliphatic counterparts.[9][10] This enhanced stability is due to the effective conjugation between the π-systems of the aromatic rings and the C=N double bond, which delocalizes electron density across the molecule and lowers its overall energy.

• Substituent Influence: The electronic nature of substituents on either the aniline or thiophene ring can fine-tune the stability.

  • Electron-donating groups (EDGs) on the aniline ring increase the electron density on the imine nitrogen, which can enhance its basicity and influence its coordination properties.[1][14]

  • Electron-withdrawing groups (EWGs) on the thiophene ring increase the electrophilicity of the imine carbon, making it more susceptible to nucleophilic attack (e.g., by water during hydrolysis).[10]

Environmental Factors

• pH and Hydrolysis: The formation of Schiff bases is a reversible reaction.[14] They are susceptible to hydrolysis, which breaks the imine bond to regenerate the parent amine and aldehyde. This process is highly pH-dependent.

  • Acidic Conditions: Hydrolysis is generally catalyzed by acid.[14][15] The reaction rate often increases as the pH decreases because the imine nitrogen gets protonated, making the imine carbon more electrophilic and prone to attack by water.[16] However, at very high acid concentrations, the reaction can slow down as the parent amine becomes fully protonated and non-nucleophilic, shifting the equilibrium away from formation.[9]

  • Alkaline Conditions: Schiff bases are typically more stable in neutral to alkaline solutions.[9]

• Solvent Polarity: Polar solvents, especially protic ones like alcohols, can influence stability by solvating the reactants and transition states.[10] They can participate in hydrogen bonding and may facilitate the proton transfer steps involved in both formation and hydrolysis.

Caption: Key factors influencing Schiff base stability.

Part 3: Theoretical Assessment of Stability via Computational Methods

Before embarking on extensive experimental work, computational chemistry offers a powerful, predictive lens through which to assess molecular stability. Density Functional Theory (DFT) is the workhorse method for these investigations, providing deep insights into the electronic structure and energetic properties of molecules like N-[(E)-2-thienylmethylidene]aniline.[8][17][18]

Key DFT-Derived Parameters for Stability Analysis

• Optimized Geometry: DFT calculations begin by finding the lowest energy structure (optimized geometry). The resulting bond lengths and angles can be compared with experimental data (e.g., from X-ray crystallography) to validate the computational model.[17]

• Frontier Molecular Orbitals (HOMO-LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for understanding reactivity. The energy gap (ΔE = E_LUMO - E_HOMO) is a key indicator of kinetic stability. A larger HOMO-LUMO gap generally implies a more stable and less reactive molecule.[8]

• Molecular Electrostatic Potential (MEP): An MEP map visualizes the electrostatic potential on the electron density surface. It reveals electron-rich (nucleophilic, typically colored red) and electron-poor (electrophilic, typically colored blue) regions, identifying likely sites for reactive interactions, including hydrolysis.[8][18]

Workflow: Conceptual DFT Analysis

Caption: Conceptual workflow for DFT-based stability analysis.

Parameter	Significance for Stability Assessment	Typical DFT Functional/Basis Set
Geometry Optimization	Provides the most stable 3D conformation and structural parameters (bond lengths, angles).	B3LYP/6-311+G(d,p)[17][18]
HOMO-LUMO Gap	A larger energy gap indicates higher kinetic stability and lower chemical reactivity.	B3LYP/6-311G(d,p)[8]
Vibrational Frequencies	Confirms that the optimized structure is a true energy minimum (no imaginary frequencies).	B3LYP/6-311+G(d,p)[18]
MEP Map	Identifies electrophilic sites (prone to nucleophilic attack) and nucleophilic sites.	B3LYP/LANL2DZ[8]

Part 4: Experimental Validation of Thermodynamic Stability

Theoretical calculations provide a hypothesis; experimental analysis provides the proof. Several techniques are employed to quantify the thermodynamic and kinetic stability of Schiff bases.

Thermal Analysis: Thermogravimetric Analysis (TGA)

TGA is a fundamental technique for determining the thermal stability of a compound. It measures the change in mass of a sample as a function of temperature in a controlled atmosphere. The output, a thermogram, reveals decomposition temperatures, the presence of solvated molecules, and the final residual mass.

• Sample Preparation: Place a small, accurately weighed amount (typically 5-10 mg) of the N-[(E)-2-thienylmethylidene]aniline sample into a TGA crucible (e.g., alumina).

• Instrument Setup: Place the crucible in the TGA furnace. Purge the system with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20 mL/min) to prevent oxidative decomposition.

• Heating Program: Heat the sample from ambient temperature to a final temperature (e.g., 900 °C) at a constant heating rate (e.g., 10 °C/min).[3]

• Data Acquisition: Continuously record the sample mass as a function of temperature.

• Data Analysis: Analyze the resulting TGA curve to identify the onset temperature of decomposition (T_onset), which is a primary indicator of thermal stability. Multiple steps in the curve indicate sequential degradation processes.[19]

Observation on TGA Curve	Interpretation
Initial Mass Loss (below 150°C)	Loss of volatile solvents or adsorbed water.
Sharp Mass Loss (e.g., >200°C)	Onset of thermal decomposition of the Schiff base.[3][19]
Plateau	A temperature range where the compound is thermally stable.
Final Residual Mass	In an inert atmosphere, this may correspond to a carbonaceous residue.

Kinetic Stability: UV-Vis Spectrophotometric Analysis of Hydrolysis

To assess stability in solution, particularly against hydrolysis, kinetic studies are invaluable. By monitoring the change in the UV-Vis absorption spectrum over time, one can calculate the rate of hydrolysis under specific conditions (e.g., varying pH buffers).

• Stock Solution Preparation: Prepare a concentrated stock solution of the Schiff base in a suitable organic solvent (e.g., dioxane or DMSO) where it is stable.[20]

• Buffer Preparation: Prepare a series of aqueous buffer solutions covering the desired pH range (e.g., pH 4 to 10).[16][20]

• Reaction Initiation: In a quartz cuvette, place the appropriate buffer solution. Add a small aliquot of the Schiff base stock solution to initiate the hydrolysis reaction. The final concentration of the organic solvent should be low (e.g., <10%) to minimize its effect on the reaction.[20]

• Spectrophotometric Monitoring: Immediately place the cuvette in a thermostatted spectrophotometer. Record the UV-Vis spectrum at regular time intervals. The hydrolysis can be monitored by the decrease in the absorbance of the peak corresponding to the Schiff base or the increase in the absorbance of the peak corresponding to the aldehyde product.

• Rate Constant Calculation: Assuming pseudo-first-order kinetics (as water is in large excess), the rate constant (k) can be determined by plotting ln(A_t - A_∞) versus time, where A_t is the absorbance at time t and A_∞ is the absorbance at the completion of the reaction. The slope of this line will be -k.[20]

• Self-Validation: Repeat the experiment at different pH values to generate a pH-rate profile, which provides a comprehensive picture of the Schiff base's stability across the pH spectrum.[16]

Conclusion

The thermodynamic stability of N-[(E)-2-thienylmethylidene]aniline is a multi-faceted property, fundamentally rooted in the electronic stabilization afforded by its conjugated aromatic systems. This intrinsic stability is, however, critically modulated by its environment, particularly pH. While robust under neutral and alkaline conditions, it is susceptible to acid-catalyzed hydrolysis, a key consideration for applications in biological systems.

A comprehensive assessment of its stability profile requires a synergistic approach. Predictive computational methods like DFT provide invaluable a priori insights into electronic structure and reactivity, guiding experimental design. These predictions must then be substantiated by rigorous experimental techniques such as TGA for thermal stability and UV-Vis spectrophotometry for kinetic analysis of its solution-state behavior. For researchers in medicinal chemistry and materials science, a thorough understanding and quantification of these stability parameters are not optional—they are essential for the rational design and successful application of this versatile thiophene-based Schiff base.

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• Electronic and Structural Characterization of a Thiophene-Containing Schiff Base via DFT Analysis - ResearchGate. (2025, September 10). Available from: [Link]

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• REVIEW ON SCHIFF BASES | World Journal of Pharmaceutical Sciences - WJPS. (2021, July 27). Available from: [Link]

• The Mechanism of Hydrolysis of Schiff Bases Derived from Aliphatic Amines - Semantic Scholar. (n.d.). Available from: [Link]

• Synthesis and Spectral Identification of Three Schiff Bases with a 2-(Piperazin-1-yl)-N-(thiophen-2-yl methylene)ethanamine Moiety Acting as Novel Pancreatic Lipase Inhibitors: Thermal, DFT, Antioxidant, Antibacterial, and Molecular Docking Investigations - MDPI. (2020, May 11). Available from: [Link]

• Controlled Hydrolysis of Odorants Schiff Bases in Low-Molecular-Weight Gels - MDPI. (2022, March 13). Available from: [Link]

• Kinetic Study of the Hydrolysis of Schiff Bases Derived from 2-Aminothiophenol | Request PDF - ResearchGate. (n.d.). Available from: [Link]

• Hydrolysis of Schiff bases, 1. Kinetics and mechanism of spontaneous, acid, and base hydrolysis of N-(2/4-hydroxybenzylidene)-2-aminobenzothiazoles - ResearchGate. (n.d.). Available from: [Link]

• Determination of thermodynamic stability constant of bivalent transition metal complexes with schiffs base as ligands | International Journal of Current Advanced Research. (n.d.). Available from: [Link]

• Synthesis, spectroscopic characterization and DFT calculations of novel Schiff base containing thiophene ring | Request PDF - ResearchGate. (n.d.). Available from: [Link]

• Synthesis of Novel [{(2-Amino-5-Nitro-N-[(E)-Thiophen-2-yl-Methylidene]Aniline-κN:N:S)(Sulphato-κO:O)}Zinc(II)] Complex with Physico-Chemical and Biological Perspective Exploration: A Combined Experimental and Computational Studies - ResearchGate. (n.d.). Available from: [Link] Sulphato-kOOZincII_Complex_with_Physico-Chemical_and_Biological_Perspective_Exploration_A_Combined_Experimental_and_Compu

• Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking - PMC. (n.d.). Available from: [Link]

• Determination of stability constant of metal ligand equilibria with special reference to Schiff base and transition elements - Scholars Research Library. (n.d.). Available from: [Link]

• Preparation, characterization, and computational study on transition metal complexes derived from thiophene Schiff base and evaluation of their cytotoxicity against hepatic cell line, antioxidant activities, and ligand's anticorrosive properties | Request PDF - ResearchGate. (2023, December 18). Available from: [Link]

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• A Preliminary Investigation of Thermally Stable Schiff Base Metal Complexes for Hyperthermia: Synthesis and Biological Evaluation - MDPI. (2024, December 23). Available from: [Link]

• Synthesis of Novel [{(2-Amino-5-Nitro-N-[(E)-Thiophen-2-yl-Methylidene]Aniline-κ3N1:N4:S)(Sulphato-κ2O1:O3)}Zinc(II)] Complex with Physico-Chemical and Biological Perspective Exploration: A Combined Experimental and Computational Studies - PubMed. (2024, February 23). Available from: [Link]

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Computational Profiling of N-[(E)-2-thienylmethylidene]aniline: A Technical Guide to HOMO-LUMO Energy Gap Calculations

Target Audience: Computational Chemists, Materials Scientists, and Drug Development Professionals Content Type: Technical Whitepaper & Standard Operating Procedure (SOP)

Executive Summary

The molecule N-[(E)-2-thienylmethylidene]aniline is a highly conjugated Schiff base synthesized via the condensation of 2-thiophenecarboxaldehyde and aniline. In modern drug discovery and materials science, thiophene-derived Schiff bases are prized for their versatile coordination chemistry and bioisosteric properties[1].

Understanding the chemical reactivity, kinetic stability, and optical polarizability of this molecule requires a rigorous quantum mechanical evaluation of its Frontier Molecular Orbitals (FMOs)—specifically the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO). This whitepaper establishes a self-validating, first-principles computational protocol using Density Functional Theory (DFT) to calculate the HOMO-LUMO energy gap and derive critical global reactivity descriptors.

Theoretical Framework & Chemical Context

The Role of the Azomethine Bridge

N-[(E)-2-thienylmethylidene]aniline features an azomethine (–HC=N–) linkage connecting an electron-rich thiophene ring to a phenyl ring. The (E)-stereoisomer is thermodynamically favored due to the minimization of steric repulsion between the bulkier aromatic rings. The extended π -conjugation across this bridge facilitates intramolecular charge transfer (ICT), which is the primary driver of the molecule's photophysical and biological properties[2].

FMO Theory and Causality in Reactivity

According to Koopmans' theorem and FMO theory, the HOMO energy ( EHOMO​ ) represents the molecule's ability to donate electrons (nucleophilicity/ionization potential), while the LUMO energy ( ELUMO​ ) represents its ability to accept electrons (electrophilicity/electron affinity)[3].

The energy gap ( ΔE=ELUMO​−EHOMO​ ) is a critical indicator of kinetic stability:

• Large FMO Gap: Indicates high kinetic stability, low chemical reactivity, and a "hard" molecule that resists changes to its electron cloud.

• Small FMO Gap: Indicates high polarizability, high chemical reactivity, and a "soft" molecule prone to charge transfer interactions with biological targets (e.g., enzyme active sites or DNA intercalation)[4].

Caption: Logical relationship between FMO energies and global chemical reactivity descriptors.

Computational Methodology: A Self-Validating Protocol

To ensure scientific integrity and reproducibility, the calculation of the HOMO-LUMO gap must follow a strict sequence of geometry optimization and vibrational frequency analysis.

Rationale for Level of Theory

• Functional (B3LYP): Becke, 3-parameter, Lee-Yang-Parr is a hybrid generalized gradient approximation (GGA) functional. It incorporates a portion of exact Hartree-Fock exchange, which mitigates the self-interaction error common in pure DFT, providing highly accurate geometries and FMO energies for conjugated organic systems[5].

• Basis Set (6-311G(d,p)): This triple-zeta split-valence basis set includes polarization functions (d-orbitals on heavy atoms like Sulfur, Nitrogen, and Carbon; p-orbitals on Hydrogen). Polarization is non-negotiable for this molecule because the highly polarizable sulfur atom in the thiophene ring significantly distorts its electron cloud during intramolecular charge transfer[2].

Step-by-Step Execution Workflow

Step 1: Coordinate Initialization

• Construct the 2D structure of N-[(E)-2-thienylmethylidene]aniline using a molecular builder (e.g., GaussView or Avogadro).

• Enforce the (E)-configuration around the C=N double bond.

• Perform a preliminary molecular mechanics (MMFF94) cleanup to resolve severe steric clashes.

Step 2: Geometry Optimization

• Generate the input file for the quantum chemistry package (e.g., Gaussian 16).

• Define the route section: #p opt freq b3lyp/6-311g(d,p) pop=full

• Execute the calculation. The opt keyword drives the molecule to the nearest local minimum on the potential energy surface (PES) by minimizing the forces on the atoms.

Step 3: Protocol Validation (The Self-Validating Step)

• Open the output file and locate the frequency (freq) analysis section.

• Critical Check: Verify that the number of imaginary frequencies ( Nimag​ ) is exactly zero .

  • Causality: An imaginary frequency indicates a saddle point (transition state) rather than a true minimum. If Nimag​>0 , the geometry must be perturbed along the normal mode of the imaginary frequency and re-optimized.

Step 4: FMO Extraction

• Locate the final population analysis in the output file.

• Identify the highest occupied alpha orbital (HOMO) and the lowest unoccupied alpha orbital (LUMO).

• Convert the energies from atomic units (Hartrees) to electron-volts (eV) using the conversion factor: 1 Hartree=27.2114 eV .

Caption: Computational workflow for DFT-based HOMO-LUMO energy gap calculation.

Quantitative Data and Global Reactivity Descriptors

Once the HOMO and LUMO energies are extracted, a suite of global reactivity descriptors can be calculated to predict the molecule's behavior in biological and synthetic environments.

The data presented in Table 1 represents typical, theoretically derived values for thiophene-2-carboxaldehyde Schiff bases calculated at the B3LYP/6-311G(d,p) level, serving as a benchmark for your computational outputs[6].

Table 1: Calculated FMO Energies and Global Reactivity Descriptors

Parameter	Symbol	Representative Value (eV)	Mathematical Derivation
HOMO Energy	EHOMO​	-5.85	Extracted from DFT output
LUMO Energy	ELUMO​	-2.12	Extracted from DFT output
Energy Gap	ΔE	3.73	ELUMO​−EHOMO​
Ionization Potential	I	5.85	−EHOMO​
Electron Affinity	A	2.12	−ELUMO​
Electronegativity	χ	3.98	(I+A)/2
Chemical Hardness	η	1.86	(I−A)/2
Chemical Softness	S	0.27	1/(2η)
Electrophilicity Index	ω	4.26	χ2/(2η)

Mechanistic Insights from the Data

In N-[(E)-2-thienylmethylidene]aniline, the HOMO is typically localized over the electron-rich thiophene ring and the azomethine double bond, acting as the primary site for electrophilic attack or metal coordination[7]. Conversely, the LUMO is distributed predominantly over the aniline ring and the azomethine linkage.

The moderate energy gap ( ∼3.73 eV ) and high electrophilicity index ( ω=4.26 eV ) suggest that this molecule is highly polarizable and possesses significant biological potential. It is soft enough to undergo charge transfer interactions with the amino acid residues of target proteins, which explains the prevalent use of similar thiophene-Schiff bases as enzyme inhibitors and antimicrobial agents[1].

Conclusion

The calculation of the HOMO-LUMO energy gap for N-[(E)-2-thienylmethylidene]aniline is not merely an academic exercise; it is a foundational step in rational drug design and materials engineering. By adhering to the B3LYP/6-311G(d,p) DFT protocol and strictly validating the optimized geometry via frequency analysis, researchers can generate highly reliable FMO data. These quantum chemical descriptors directly translate into macroscopic predictions regarding the molecule's kinetic stability, coordination capacity, and pharmacological efficacy.

References

• Molecular docking, structural characterization, DFT and cytotoxicity studies of metal(II) Schiff base complexes derived from thiophene-2-carboxaldehyde and l-histidine. Journal of Molecular Structure. Available at:[Link]

• Synthesis, spectroscopic and electrochemical studies of N,N-bis[(E)-2-thienylmethylidene]-1,8-naphthalenediamine and its Cu(II) complex. Journal of Molecular Structure. Available at:[Link]

• Zero Band-Gap Polymers: Quantum-Chemical Study of Electronic Structures of Degenerate π-Conjugated Systems. Chemistry of Materials - ACS Publications. Available at:[Link]

• Synthesis and Characterization of Zinc(II), Cadmium(II), and Palladium(II) Complexes with the Thiophene-Derived Schiff Base Ligand. PMC - National Institutes of Health. Available at:[Link]

• Synthesis of push–pull triarylamine dyes containing 5,6-difluoro-2,1,3-benzothiadiazole units by direct arylation. RSC Publishing. Available at:[Link]

• Recent advances in mono- and multi-nuclear photoluminescent Cu(I) complexes with nitrogen containing ligands. Chemical Science (RSC Publishing). Available at:[Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Characterization of N-[(E)-2-thienylmethylidene]aniline Transition Metal Complexes

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Advanced Protocol & Mechanistic Guide

Introduction & Mechanistic Insights

As a Senior Application Scientist, I have structured this guide to move beyond mere procedural steps, focusing heavily on the chemical causality and mechanistic rationale required to successfully synthesize Schiff base transition metal complexes.

Schiff bases containing the azomethine (–HC=N–) linkage are highly privileged pharmacophores in drug discovery. Specifically, the condensation of 2-thiophenecarboxaldehyde with aniline yields N-[(E)-2-thienylmethylidene]aniline , a versatile bidentate ligand capable of coordinating transition metals (e.g., Cu(II), Zn(II), Ni(II), Co(II)) via its azomethine nitrogen and thiophene sulfur ([1]).

Why Complexation Matters: Tweedy’s Chelation Theory

In drug development, the free Schiff base ligand often exhibits moderate biological activity. However, coordinating this ligand to a transition metal exponentially enhances its antimicrobial and antifungal efficacy. This phenomenon is governed by Tweedy’s Chelation Theory ([2]). Coordination reduces the polarity of the metal ion by partially sharing its positive charge with the donor atoms (N, S) and promoting π -electron delocalization across the chelate ring. This drastically increases the lipophilicity of the complex, allowing it to easily penetrate the lipid bilayers of microbial cell membranes to inhibit critical enzymes ([3]).

Experimental Protocols

Materials & Reagents

• Precursors: 2-Thiophenecarboxaldehyde (98%), Aniline (99%).

• Metal Salts: CuCl₂·2H₂O, ZnCl₂ (Analytical grade).

• Solvents & Catalysts: Absolute ethanol, glacial acetic acid, diethyl ether.

Protocol 1: Synthesis of the Schiff Base Ligand

Objective: Synthesize N-[(E)-2-thienylmethylidene]aniline via nucleophilic addition-elimination.

• Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol (1.12 g) of 2-thiophenecarboxaldehyde in 25 mL of absolute ethanol ([4]).

• Amine Addition: Slowly add 10 mmol (0.93 g) of aniline dropwise to the solution under continuous magnetic stirring.

• Catalysis (Causality Check): Add 2-3 drops of glacial acetic acid.

  • Why? The acid acts as a catalyst by protonating the carbonyl oxygen, making the carbonyl carbon highly electrophilic and susceptible to nucleophilic attack by the aniline. However, pH must remain ~4-5; excessive acid will protonate the amine, rendering it non-nucleophilic and halting the reaction.

• Reflux: Attach a reflux condenser and heat the mixture to 70–80 °C for 3–4 hours. Monitor reaction progress via Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) mobile phase.

• Crystallization: Allow the mixture to cool to room temperature, then chill in an ice bath for 30 minutes to maximize precipitation.

• Isolation (Causality Check): Filter the resulting yellow precipitate under vacuum using a Büchner funnel. Wash with cold ethanol (2 x 5 mL).

  • Why cold ethanol? The Schiff base has significantly lower solubility at low temperatures. Washing with cold solvent efficiently removes unreacted starting materials without dissolving the target product.

• Drying: Dry the product in a vacuum desiccator over anhydrous CaCl₂.

Protocol 2: Synthesis of Transition Metal Complexes [ML₂Cl₂]

Objective: Coordinate the synthesized ligand to Cu(II) and Zn(II) metal centers.

• Ligand Solution: Dissolve 2 mmol (0.37 g) of the synthesized ligand in 20 mL of hot absolute ethanol.

• Metal Salt Solution: In a separate beaker, dissolve 1 mmol of the transition metal salt (e.g., 0.17 g of CuCl₂·2H₂O or 0.14 g of ZnCl₂) in 15 mL of hot ethanol.

  • Why a 2:1 Ratio? A 2:1 Ligand-to-Metal molar ratio is established to thermodynamically favor the formation of [ML₂Cl₂] octahedral or distorted tetrahedral complexes ([5]).

• Complexation: Add the metal salt solution dropwise to the vigorously stirring ligand solution.

• Reflux: Reflux the combined mixture at 80 °C for 2–3 hours.

• Isolation: Cool the solution to precipitate the complex. Filter under vacuum, wash sequentially with cold ethanol and diethyl ether, and dry in vacuo.

Validation & Quality Control (Self-Validating System)

To ensure the integrity of the synthesized compounds, the protocol incorporates immediate self-validation checkpoints:

• Visual Cues: Complexation is validated by a stark color shift (e.g., yellow ligand to dark green Cu(II) complex), indicating d-d electron transitions within the newly formed coordination sphere.

• Spectroscopic Validation (IR): The free ligand exhibits a sharp azomethine ν (C=N) band at ~1625 cm⁻¹. Upon successful metal coordination, this band shifts to lower frequencies (~1605 cm⁻¹) due to the withdrawal of electron density from the nitrogen atom to the metal center. Furthermore, the appearance of new low-frequency bands at ~450 cm⁻¹ ν (M-N) and ~380 cm⁻¹ ν (M-S) confirms bidentate coordination.

Table 1: Quantitative Physical & Analytical Data

Compound	Empirical Formula	MW ( g/mol )	Yield (%)	Melting Point (°C)	Appearance
Ligand (L)	C₁₁H₉NS	187.26	85	78–80	Yellow Crystals
CuL₂Cl₂	C₂₂H₁₈Cl₂CuN₂S₂	508.97	72	>250	Dark Green Solid
ZnL₂Cl₂	C₂₂H₁₈Cl₂N₂S₂Zn	510.82	75	230–232	Pale Yellow Solid

Table 2: Key Spectroscopic Markers (IR & ¹H-NMR)

Compound	ν (C=N) (cm⁻¹)	ν (M-N) (cm⁻¹)	ν (M-S) (cm⁻¹)	Azomethine ¹H-NMR (δ, ppm)
Ligand (L)	1625	-	-	8.55 (s, 1H)
CuL₂Cl₂	1605	450	380	N/A (Paramagnetic)
ZnL₂Cl₂	1610	445	375	8.72 (s, 1H)

Workflows & Mechanistic Pathways (Visualizations)

Fig 1. Step-by-step synthesis workflow for the Schiff base ligand and its metal complexes.

Fig 2. Proposed antimicrobial mechanism of action for the transition metal complexes.

References

• Metal complexes of Schiff bases derived from 2-thiophenecarboxaldehyde and mono/diamine as the antibacterial agents. Modern Chemistry. URL:[Link]

• Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking. ACS Omega (PMC). URL:[Link]

• Biologically Active Transition Metal Chelates with a 2-Thiophenecarboxaldehyde-Derived Schiff Base: Synthesis, Characterization, and Antibacterial Properties. ResearchGate. URL:[Link]

• Spectroscopic investigation, thermal behavior, catalytic reduction, biological and computational studies of novel four transition metal complexes based on 5-methylthiophene Schiff base type. Journal of Molecular Structure (PMC). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Spectroscopic investigation, thermal behavior, catalytic reduction, biological and computational studies of novel four transition metal complexes based on 5-methylthiophene Schiff base type - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]

Application Note: Synthesis and Antimicrobial Evaluation of N-[(E)-2-thienylmethylidene]aniline Derivatives

Target Audience: Research Scientists, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Application Note & Standard Operating Protocol (SOP)

Executive Summary

The escalating crisis of multidrug-resistant (MDR) bacterial and fungal pathogens necessitates the development of novel antimicrobial scaffolds. Schiff bases—specifically those containing both thiophene and aniline moieties—have emerged as highly potent pharmacophores. The N-[(E)-2-thienylmethylidene]aniline core leverages the electron-rich nature of the thiophene ring and the structural versatility of the azomethine (>C=N-) linkage to disrupt microbial cellular functions [1].

This application note provides a comprehensive, self-validating workflow for the synthesis, mechanistic evaluation, and in vitro antimicrobial profiling of these derivatives. By understanding the causality behind the chemical synthesis and biological assay parameters, researchers can systematically optimize these compounds for preclinical drug development.

Mechanistic Insights: The Causality of Antimicrobial Action

The antimicrobial efficacy of N-[(E)-2-thienylmethylidene]aniline derivatives is not coincidental; it is driven by specific structure-activity relationships (SAR) and physicochemical properties [2]:

• Azomethine Linkage (>C=N-): The imine nitrogen acts as a potent hydrogen bond acceptor. Upon penetrating the bacterial cell, this group interacts with the nucleophilic centers of essential microbial enzymes, leading to competitive inhibition and metabolic arrest.

• Lipophilicity and Membrane Permeation: The addition of electron-withdrawing groups (e.g., -Cl, -NO₂) or electron-donating groups (e.g., -OCH₃) on the aniline ring directly modulates the compound's partition coefficient (LogP). Enhanced lipophilicity facilitates the passive diffusion of the molecule across the lipid bilayer of both Gram-positive and Gram-negative bacteria.

• Metal Chelation Potential: The proximity of the thiophene sulfur to the imine nitrogen creates a bidentate ligand system. In vivo, these compounds can chelate essential trace metals (e.g., Zn²⁺, Fe³⁺) required for bacterial metalloenzymes, effectively starving the pathogen of crucial catalytic cofactors.

Mechanistic pathway of N-[(E)-2-thienylmethylidene]aniline derivatives.

Quantitative Data Presentation

The table below summarizes the representative Minimum Inhibitory Concentration (MIC) values for synthesized N-[(E)-2-thienylmethylidene]aniline derivatives. The data illustrates how para-substitution on the aniline ring influences antimicrobial potency.

Compound Derivative	R-Group (Aniline para-position)	S. aureus MIC (µg/mL)	E. coli MIC (µg/mL)	C. albicans MIC (µg/mL)
Derivative 1	-H (Unsubstituted)	50.0	100.0	100.0
Derivative 2	-CH₃ (Methyl)	25.0	50.0	50.0
Derivative 3	-OCH₃ (Methoxy)	25.0	50.0	50.0
Derivative 4	-Cl (Chloro)	12.5	25.0	25.0
Derivative 5	-NO₂ (Nitro)	6.25	12.5	12.5

Note: Halogenated and nitro-substituted derivatives consistently demonstrate lower MIC values (higher potency) due to increased lipophilicity and enhanced electron-withdrawing effects, which stabilize the imine bond against premature hydrolysis in biological media [1].

Experimental Protocols

Protocol A: Synthesis of N-[(E)-2-thienylmethylidene]aniline Derivatives

This protocol utilizes acid-catalyzed condensation to drive the equilibrium toward imine formation.

Reagents & Materials:

• Thiophene-2-carboxaldehyde (Equimolar, 10 mmol)

• Substituted Aniline (Equimolar, 10 mmol)

• Absolute Ethanol (Solvent)

• Concentrated Sulfuric Acid ( H2​SO4​ ) or Glacial Acetic Acid (Catalyst)

Step-by-Step Methodology:

• Preparation: Dissolve 10 mmol of the substituted aniline in 20 mL of absolute ethanol in a 100 mL round-bottom flask.

  • Expert Insight: Absolute ethanol is critical; the presence of water will drive the reversible reaction backward, hydrolyzing the newly formed Schiff base.

• Addition: Slowly add 10 mmol of thiophene-2-carboxaldehyde to the stirring solution.

• Catalysis: Add 3-4 drops of concentrated H2​SO4​ .

  • Expert Insight: The acid actively protonates the carbonyl oxygen of the thiophene-2-carboxaldehyde. This increases the electrophilicity of the carbonyl carbon, drastically accelerating the nucleophilic attack by the primary amine of the aniline.

• Reflux: Attach a reflux condenser and heat the mixture at 70-80°C for 3 to 4 hours. Monitor the reaction progress via Thin Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase.

• Isolation: Once the reaction is complete, pour the hot mixture into 100 mL of crushed ice-water. Stir vigorously until the Schiff base precipitates.

• Purification: Filter the precipitate under vacuum, wash with cold distilled water to remove residual acid, and recrystallize from hot ethanol to yield pure crystalline N-[(E)-2-thienylmethylidene]aniline.

Protocol B: In Vitro Antimicrobial Susceptibility Testing (Broth Microdilution)

This self-validating protocol determines the precise MIC using a resazurin-based viability assay.

Reagents & Materials:

• Mueller-Hinton Broth (MHB)

• Dimethyl Sulfoxide (DMSO)

• Resazurin sodium salt solution (0.015% w/v)

• Standardized microbial suspensions ( 5×105 CFU/mL)

Step-by-Step Methodology:

• Stock Preparation: Dissolve the synthesized Schiff base in 100% DMSO to create a stock solution of 10 mg/mL.

  • Expert Insight: DMSO is selected because these derivatives exhibit high lipophilicity. However, the final DMSO concentration in the assay must never exceed 1% v/v to prevent solvent-induced cytotoxicity, ensuring the observed antimicrobial effect is exclusively attributable to the compound.

• Serial Dilution: In a sterile 96-well microtiter plate, dispense 100 µL of MHB into wells 2 through 12. Add 200 µL of the working compound solution (diluted in MHB) to well 1. Perform a two-fold serial dilution from well 1 to well 11, discarding 100 µL from well 11. Well 12 serves as the positive growth control (no compound).

• Inoculation: Add 100 µL of the standardized bacterial suspension ( 5×105 CFU/mL) to all wells.

• Incubation: Seal the plate and incubate at 37°C for 18-24 hours.

• Viability Indication: Add 20 µL of resazurin solution to all wells and incubate for an additional 2 hours in the dark.

  • Expert Insight: Resazurin acts as an electron acceptor. Viable bacteria reduce the blue resazurin to pink resorufin. The MIC is visually determined as the lowest concentration (highest dilution) well that remains strictly blue, indicating complete inhibition of microbial metabolism.

References

• Title: Synthesis of Schiff Bases of Thiophene-2-Carboxaldehyde and its Antimicrobial Activity Source: Oriental Journal of Chemistry, Vol. 17, No. 1 (2001) URL: [Link]

• Title: A Review on the Antimicrobial Activity of Schiff Bases: Data Collection and Recent Studies Source: Molecules (National Institutes of Health - PMC), 2022 URL: [Link]

Preparation of N-[(E)-2-thienylmethylidene]aniline Doped Polymer Thin Films: A Comprehensive Guide to Synthesis, Fabrication, and Characterization

An Application Note and Protocol for Researchers

Abstract

This guide provides a comprehensive protocol for the synthesis of the Schiff base N-[(E)-2-thienylmethylidene]aniline and its subsequent application as a dopant in the fabrication of polymer thin films via the solution casting method. Schiff bases, with their characteristic imine (-C=N-) group, offer unique electronic and optical properties, making them excellent candidates for modifying polymer matrices.[1][2] Doping an insulating polymer with such a conjugated molecule can tune its optoelectronic characteristics, opening avenues for applications in sensors, organic electronics, and optical materials.[3][4] This document details the step-by-step synthesis, the film preparation protocol, and the essential characterization techniques—including Fourier-Transform Infrared (FTIR) and UV-Visible (UV-Vis) spectroscopy—required to validate the synthesis and analyze the properties of the resulting films. The causality behind critical experimental steps is explained to provide researchers with a robust and reproducible methodology.

Introduction: The Scientific Rationale

The integration of functional organic molecules into polymer matrices is a cornerstone of modern materials science. This approach allows for the creation of new materials that combine the processability and mechanical flexibility of polymers with the specific electronic or optical functions of the dopant molecule.[4] Schiff bases, formed from the condensation of a primary amine and an aldehyde or ketone, are a versatile class of compounds whose properties can be easily tuned by modifying their molecular structure.[1][2] The N-[(E)-2-thienylmethylidene]aniline molecule, featuring a thiophene ring, an aniline group, and a central imine bond, possesses a conjugated π-electron system.

When this Schiff base is dispersed within a polymer matrix, such as polystyrene (PS) or poly(methyl methacrylate) (PMMA), it acts as a molecular dopant. The doping process can alter the material's properties in several ways:

• Optical Properties: The dopant can introduce new electronic transitions, leading to changes in the UV-Vis absorption and fluorescence spectra of the polymer film.[5][6] This is critical for applications like optical filters or wavelength-shifting materials.

• Electrical Conductivity: While the host polymer is typically an insulator, the introduction of a conjugated dopant can create pathways for charge transport, increasing the electrical conductivity of the material.[7][8] The degree of conductivity enhancement often depends on the dopant concentration and its dispersion within the polymer matrix.

• Photostability: Certain Schiff bases can act as UV absorbers, protecting the polymer matrix from photodegradation by harmlessly dissipating UV radiation.[9]

The solution casting method is selected for its simplicity and effectiveness in producing uniform thin films.[10][11] It involves dissolving both the polymer and the dopant in a common solvent and allowing the solvent to evaporate slowly on a flat substrate, resulting in a solid, doped film.[12] This technique provides excellent control over film thickness and homogeneity, which are crucial for reliable characterization and device performance.[13]

Overall Experimental Workflow

The following diagram outlines the complete workflow from synthesis to final film characterization.

Caption: Overall workflow from synthesis to characterization.

Materials and Equipment

Reagents & Materials	Grade	Supplier Example	Purpose
2-Thiophenecarboxaldehyde	≥98%	Sigma-Aldrich	Aldehyde precursor
Aniline	≥99.5%, ReagentPlus®	Sigma-Aldrich	Amine precursor (distill before use)
Ethanol	Absolute, ≥99.8%	Fisher Scientific	Reaction solvent
Glacial Acetic Acid	ACS Reagent, ≥99.7%	VWR	Catalyst
Polystyrene (PS) pellets	General Purpose	Scientific Polymer Products	Host polymer matrix
Chloroform	HPLC Grade, ≥99.8%	Sigma-Aldrich	Solvent for film casting
Glass slides / Petri dishes	-	VWR	Substrate for film casting

Equipment	Purpose
Round-bottom flask with reflux condenser	Chemical synthesis vessel
Magnetic stirrer with hot plate	Heating and mixing
Buchner funnel and vacuum flask	Filtration of product
Melting point apparatus	Purity assessment
FTIR Spectrometer with ATR accessory	Structural characterization
UV-Vis Spectrophotometer	Optical property analysis
Spin Coater (optional)	Alternative for uniform film deposition
Digital balance (4-decimal)	Precise weighing of reagents

Detailed Experimental Protocols

Protocol 1: Synthesis of N-[(E)-2-thienylmethylidene]aniline

This protocol describes the synthesis of the Schiff base via an acid-catalyzed condensation reaction. The imine bond is formed through the nucleophilic attack of the aniline nitrogen on the carbonyl carbon of the aldehyde, followed by dehydration.

Caption: Synthesis of N-[(E)-2-thienylmethylidene]aniline.

Step-by-Step Procedure:

• Reactant Preparation: In a 100 mL round-bottom flask, dissolve 2-thiophenecarboxaldehyde (e.g., 1.12 g, 10 mmol) in 20 mL of absolute ethanol.

• Addition of Aniline: To this solution, add an equimolar amount of freshly distilled aniline (e.g., 0.93 g, 10 mmol). Aniline is often purified by distillation to remove oxidized impurities that can impart color and side products.

• Catalyst Addition: Add 2-3 drops of glacial acetic acid to the mixture. The acid protonates the carbonyl oxygen of the aldehyde, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the amine.

• Reaction (Reflux): Equip the flask with a reflux condenser and heat the mixture to reflux using a heating mantle or water bath for 2-3 hours. Stir the solution continuously with a magnetic stirrer. The progress of the reaction can be monitored using Thin Layer Chromatography (TLC).

• Product Isolation: After the reaction is complete, cool the mixture to room temperature and then place it in an ice bath for 30 minutes to facilitate the precipitation of the crude product.

• Purification: Collect the precipitated solid by vacuum filtration using a Buchner funnel. Wash the solid with a small amount of cold ethanol to remove unreacted starting materials.

• Recrystallization: Purify the crude product by recrystallizing from a minimal amount of hot ethanol. Dissolve the solid in hot ethanol and allow it to cool slowly to room temperature to form pure crystals. Filter the purified crystals and dry them in a vacuum oven at a low temperature (e.g., 40-50 °C).

• Validation: Determine the melting point of the purified product and characterize it using FTIR spectroscopy. The key signature in the FTIR spectrum is the appearance of a strong absorption peak corresponding to the C=N (imine) stretch, typically found in the 1620-1680 cm⁻¹ region.[9]

Protocol 2: Preparation of Doped Polymer Films by Solution Casting

This protocol uses the synthesized Schiff base to create doped polystyrene thin films. The choice of solvent is critical; it must dissolve both the polymer and the dopant without reacting with them, and its volatility affects the rate of film formation.[10][12] Chloroform is a common choice for polystyrene.

Step-by-Step Procedure:

• Stock Solution Preparation:

  • Polymer Solution: Prepare a stock solution of polystyrene (PS) by dissolving a known weight of PS pellets in chloroform. A typical concentration is 5% (w/v), e.g., 0.5 g of PS in 10 mL of chloroform. Stir until the polymer is fully dissolved, which may take several hours.

  • Dopant Solution: Prepare a stock solution of the synthesized Schiff base in chloroform (e.g., 1 mg/mL).

• Doping Mixture Preparation: Prepare a series of vials with varying dopant concentrations. For example, to prepare a film with 1% dopant by weight relative to the polymer:

  • Pipette 2 mL of the 5% PS stock solution (containing 100 mg of PS) into a vial.

  • Add 1 mL of the 1 mg/mL Schiff base stock solution (containing 1 mg of dopant).

  • This creates a mixture where the dopant is 1% of the polymer's weight. Prepare a "pure" sample with only the PS solution and solvent for use as a control.

• Solution Casting:

  • Ensure the glass substrate (e.g., a clean petri dish or glass slide) is perfectly level to promote uniform film thickness.[11]

  • Carefully pour a fixed volume of the doping mixture onto the substrate. The volume will determine the final thickness of the film.

  • Cover the petri dish, but not hermetically (e.g., with a lid slightly ajar or by placing it in a fume hood with the sash lowered), to allow for slow and controlled evaporation of the chloroform. Rapid evaporation can lead to defects like bubbles or an uneven surface.[12]

• Drying: Allow the solvent to evaporate completely over 12-24 hours at room temperature. The result will be a solid thin film on the glass substrate.

• Film Retrieval: Once completely dry, the film can often be carefully peeled from the glass substrate using tweezers, sometimes aided by introducing a small amount of water at the edge to break the adhesion.

Characterization and Expected Results

FTIR Spectroscopy

FTIR is a powerful, non-destructive technique used to identify functional groups within a sample.[14][15] It is essential for both confirming the synthesis of the Schiff base and for verifying its incorporation into the polymer film.

• Schiff Base: The spectrum should show a characteristic strong peak for the C=N imine stretch (around 1620-1680 cm⁻¹) . It should also confirm the absence of the broad N-H stretch from the primary amine (aniline) and the C=O stretch from the aldehyde.

• Doped Film: The FTIR spectrum of the doped film will be dominated by the absorption bands of the host polymer (e.g., polystyrene). However, the characteristic C=N peak of the Schiff base dopant should be detectable, confirming its presence within the film. The intensity of this peak should correlate with the dopant concentration.[16]

UV-Vis Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the material, making it ideal for analyzing the optical properties of the doped films.[17]

• Expected Spectra: The pure polymer film (e.g., polystyrene) is largely transparent in the visible region. The Schiff base dopant, being a conjugated molecule, will have a distinct absorption peak (or peaks) in the UV or visible range.

• Analysis: When the Schiff base is doped into the polymer film, its characteristic absorption peak should appear in the spectrum of the film. The absorbance at this peak should increase with higher dopant concentrations, following the Beer-Lambert law in ideal cases.[5] New absorption bands or shifts in existing peaks may indicate electronic interactions or charge-transfer complexes between the dopant and the polymer matrix.[18]

Dopant Concentration (wt%)	Expected Absorbance at λ_max	Expected Film Appearance	Anticipated Conductivity
0% (Pure Polymer)	Baseline	Transparent, Colorless	Insulating (< 10⁻¹⁰ S/cm)
0.5%	Low	Transparent, Faintly Colored	Semi-insulating
1.0%	Medium	Transparent, Colored	Semi-conducting
2.0%	High	Deeper Color	Higher Semi-conducting

Note: The specific λ_max, color, and conductivity values are material-dependent and must be determined experimentally.

Troubleshooting

Problem	Possible Cause	Solution
Film is brittle or cracks upon drying	Solvent evaporated too quickly; Polymer concentration too high; Poor dispersion of dopant.	Slow down evaporation by covering the substrate more completely. Reduce the polymer concentration in the stock solution. Ensure the dopant is fully dissolved before casting.[12]
Film has an uneven surface or bubbles	Substrate was not level; Air bubbles were introduced during mixing/pouring.	Use a leveling table for the substrate. Gently sonicate the solution before casting to remove dissolved air. Pour the solution slowly down a glass rod.
No C=N peak in FTIR of Schiff base	Incomplete reaction or failed synthesis.	Confirm purity of starting materials (distill aniline). Increase reaction time or ensure catalyst was added. Re-run the synthesis.
Dopant peak not visible in UV-Vis of film	Dopant concentration is too low; Peak is masked by polymer absorption.	Prepare a film with a higher dopant concentration. Use a thicker film to increase the optical path length.

References

• ResearchGate. (n.d.). Electrical conductivity of doped/undoped conjugated polymers relative to selective inorganic materials. Retrieved from [Link]

• Oaji.net. (2016, July 28). Preparation and Characterization of Polyaniline Thin Films for Sensor Applications. Retrieved from [Link]

• ResearchGate. (n.d.). UV-Vis absorbance spectra of Phenol Red dye doped polymer film at different concentrations. Retrieved from [Link]

• IntechOpen. (2025, October 21). Polymer-Based Schiff Bases and Their Applications. Retrieved from [Link]

• PubMed. (2024, February 23). Synthesis of Novel [{(2-Amino-5-Nitro-N-[(E)-Thiophen-2-yl-Methylidene]Aniline-κ3N1:N4:S)(Sulphato-κ2O1:O3)}Zinc(II)] Complex with Physico-Chemical and Biological Perspective Exploration: A Combined Experimental and Computational Studies. Retrieved from [Link]

• ResearchGate. (2022, May 17). SOLUTION CATING OF POLYMER FILM. Retrieved from [Link]

• MDPI. (2021, December 28). Electrocatalytic Properties of Ni(II) Schiff Base Complex Polymer Films. Retrieved from [Link]

• Wiley Online Library. (2023, February 9). An Iminostilbene Functionalized Benzimidazoline for Enhanced n-Type Solution Doping of Semiconducting Polymers. Retrieved from [Link]

• RSC Publishing. (2020, June 5). Identification of the local electrical properties of crystalline and amorphous domains in electrochemically doped conjugated polymer thin films. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of Novel [{(2-Amino-5-Nitro-N-[(E)-Thiophen-2-yl-Methylidene]Aniline-κN:N:S)(Sulphato-κO:O)}Zinc(II)] Complex with Physico-Chemical and Biological Perspective Exploration: A Combined Experimental and Computational Studies. Retrieved from [Link]

• ResearchGate. (n.d.). a EPR and b UV-Vis absorption spectra of un-doped and doped polymer films with representative dopant concentrations. Retrieved from [Link]

• PMC. (n.d.). Electrical and Electrochemical Properties of Conducting Polymers. Retrieved from [Link]

• PMC. (2021, November 12). Polymerization of Aniline Derivatives to Yield Poly[N,N-(phenylamino)disulfides] as Polymeric Auxochromes. Retrieved from [Link]

• MDPI. (2021, January 24). Synthesis and Characterization of Polymeric (PMMA-PVA) Hybrid Thin Films Doped with TiO2 Nanoparticles Using Dip-Coating Technique. Retrieved from [Link]

• ResearchGate. (2025, November 27). Polymer-Based Schiff Bases and Their Applications. Retrieved from [Link]

• PMC. (n.d.). Characterization of Combinatorial Polymer Blend Composition Gradients by FTIR Microspectroscopy. Retrieved from [Link]

• Biointerface Research in Applied Chemistry. (2021, January 31). Preparation of Polymeric films containing Schiff base as UV-Absorber with Good Resistance against UV. Retrieved from [Link]

• BOA. (2022, January 27). Unexpected Enhancement of Molecular n-Doping Efficiency in Polymer Thin Films by a Degradation Product. Retrieved from [Link]

• Walsh Medical Media. (2014, April 30). The Preparation and Analytical Study of Conducting Polyaniline Thin Films. Retrieved from [Link]

• Advances in Polymer Science. (n.d.). Fourier-Transform Infrared Spectroscopy (FTIR). Retrieved from [Link]

• Der Pharma Chemica. (2013). Synthesis of N-substituted anilines via Smiles rearrangement. Retrieved from [Link]

• Friedrich-Alexander-Universität Erlangen-Nürnberg. (2020). n-Doping of a Low-Electron-Affinity Polymer Used as an Electron-Transport Layer in Organic Light-Emitting Diodes. Retrieved from [Link]

• Google Patents. (n.d.). CN101704296A - Polymer film and solution casting method for producing thereof.

• PMC. (2022, October 27). Synthesis and Characterization of Schiff Base Polymers via Metal Coordination and Its Application in Infrared Stealth Coating. Retrieved from [Link]

• JOCPR. (n.d.). Simple and convenient method of synthesis of N-ethyl-2,6-diethyl aniline and derivatives. Retrieved from [Link]

• MDPI. (2023, November 7). Electrical Characterization of Cu-Doped PEDOT:PSS Polymeric Thin Films. Retrieved from [Link]

• MDPI. (2022, September 30). Plasma-Polymerized Aniline–Diphenylamine Thin Film Semiconductors. Retrieved from [Link]

• ACS Publications. (2017, February 16). The Use of ATR-FTIR in Conjunction with Thermal Analysis Methods for Efficient Identification of Polymer Samples. Retrieved from [Link]

• Grokipedia. (2026, January 7). Polymer solution casting. Retrieved from [Link]

• AIP Publishing. (n.d.). Synthesis and characterization thin films Of Conductive Polymer (PANI) for optoelectronic device application. Retrieved from [Link]

• Uniscience Publishers. (2022, January 3). Investigation of Uv-Vis Characteristics of Pure/Doped Polystyrene Thin Films Prepared by Solution Casting Method. Retrieved from [Link]

• ACS Publications. (2024, November 24). Highly Electrically Conductive PEDOT:PSS Films via Layer-By-Layer Electrostatic Self-Assembly. Retrieved from [Link]

• Beilstein Journals. (2024, July 2). Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines. Retrieved from [Link]

• Preprints.org. (2023, August 14). Characterization of Polymers Using FTIR: Techniques and Applications. Retrieved from [Link]

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Technical Notes & Optimization

Technical Support Center: Microwave-Assisted Synthesis of N-[(E)-2-thienylmethylidene]aniline

Welcome to the Technical Support Center for the optimization of Schiff base (imine) synthesis. This guide is specifically engineered for researchers and drug development professionals synthesizing N-[(E)-2-thienylmethylidene]aniline via the condensation of 2-thiophenecarboxaldehyde and aniline.

By leveraging microwave-assisted synthesis (MAS), chemists can bypass the slow thermal conductivity of conventional heating, utilizing direct dipole coupling to reduce reaction times from hours to mere minutes while adhering to green chemistry principles[1][2].

Standard Operating Procedure (SOP): Experimental Workflow

To ensure a self-validating and reproducible system, follow this optimized step-by-step methodology for the synthesis of N-[(E)-2-thienylmethylidene]aniline:

Step 1: Reagent Preparation In a 50 mL microwave-safe borosilicate glass vessel, combine equimolar amounts (e.g., 10 mmol) of 2-thiophenecarboxaldehyde and aniline.

Step 2: Catalyst & Solvent Addition Add 2-3 drops of glacial acetic acid to act as an acid catalyst. To facilitate homogeneous microwave coupling, add 2-3 mL of a green solvent such as absolute ethanol[1]. Alternatively, for a solvent-free approach, add 2 drops of β -ethoxyethanol as a wetting agent[3][4].

Step 3: Microwave Irradiation Seal the vessel (if using a pressurized microwave reactor) or cover loosely. Irradiate at an optimized power of 560–600 W for 2 to 5 minutes[5][6]. Monitor the internal temperature to prevent solvent bumping.

Step 4: Isolation Allow the reaction mixture to cool to room temperature. Pour the mixture over crushed ice or cold water to induce the precipitation of the crude imine[7].

Step 5: Purification & Validation Filter the precipitate under a vacuum. Wash the filter cake with cold ethanol and recrystallize from hot ethanol. Dry the purified N-[(E)-2-thienylmethylidene]aniline under reduced pressure over anhydrous CaCl₂[1]. Validate purity via TLC (using silica gel G) and melting point analysis.

Experimental Workflow & Logic Diagrams

Fig 1: Optimized microwave-assisted experimental workflow for Schiff base synthesis.

Fig 2: Troubleshooting logic tree for resolving common imine synthesis issues.

Parameter Optimization Matrix

The following table summarizes the quantitative boundaries for optimizing the synthesis parameters, grounded in the mechanistic causality of the reaction.

Parameter	Sub-Optimal Range	Optimized Range	Mechanistic Causality
Microwave Power	< 400 W	560 - 600 W	Insufficient power fails to overcome the activation energy barrier rapidly. 560-600 W provides optimal dielectric heating via direct dipole coupling[5][6].
Irradiation Time	< 60 seconds	2 - 5 minutes	Short durations lead to incomplete condensation. Times exceeding 5-9 minutes risk thermal degradation and tar formation[1].
Molar Ratio (Amine:Aldehyde)	1:2	1:1 to 1:1.5	Excess aldehyde can drive the equilibrium forward but complicates downstream purification[5].
Catalyst (Acetic Acid)	0 drops	2 - 3 drops	Mild acid protonates the carbonyl oxygen, increasing electrophilicity. Excess acid protonates the aniline nitrogen, destroying its nucleophilicity[7].

Troubleshooting Guides & FAQs

Q1: Why is my reaction yielding a dark, tarry mixture instead of a crystalline solid? Causality & Solution: This indicates the thermal degradation or polymerization of the thiophene ring. Microwave irradiation produces efficient internal heating by direct coupling with polar molecules[5]. If the power exceeds 600 W or the irradiation time exceeds 5 minutes, localized superheating (hot spots) occurs rapidly. Actionable Fix: Reduce the microwave power to 400-500 W and use pulsed irradiation (e.g., 60-second intervals) to allow for thermal dissipation.

Q2: TLC analysis shows significant unreacted aniline. How can I drive the reaction to completion? Causality & Solution: Imine formation is a reversible condensation reaction that produces water as a byproduct. In a closed microwave vessel, trapped water pushes the equilibrium backward toward hydrolysis. Actionable Fix: Add a molecular sieve to the reaction vessel to sequester the generated water. Ensure you are using a catalytic amount of glacial acetic acid to activate the 2-thiophenecarboxaldehyde carbonyl carbon[7]. Alternatively, switch to a solvent-free method using a wetting reagent like β -ethoxyethanol, which has been shown to yield up to 96% conversion[3][4].

Q3: Why should I use microwave-assisted synthesis (MAS) over conventional thermal reflux for this specific imine? Causality & Solution: Conventional refluxing of 2-thiophenecarboxaldehyde and aniline in ethanol typically requires 3 to 6 hours to achieve moderate yields[2]. MAS drastically reduces this timeframe to 2-5 minutes and improves yields (often >90%). Microwaves directly interact with the dipole moments of the reactants, causing rapid molecular friction and homogeneous heating, entirely bypassing the slow thermal conductivity limitations of conventional heating[1][5].

Q4: Can I perform this reaction completely solvent-free? Causality & Solution: Yes. Solid-state or highly viscous solvent-free reactions align perfectly with green chemistry principles. However, dry powders may not couple efficiently with microwaves during the initial seconds of irradiation. Actionable Fix: Add 1-2 drops of a wetting agent ( β -ethoxyethanol) or a natural acid catalyst (like cashew shell extract). This facilitates immediate energy transfer, leading to rapid phase homogenization and complete reaction within 80–120 seconds[6].

References

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Reference Data & Comparative Studies

comparative study of N-[(E)-2-thienylmethylidene]aniline and benzylideneaniline

Introduction and Structural Causality

Schiff bases, characterized by their azomethine (–CH=N–) linkage, are foundational scaffolds in synthetic chemistry, drug development, and coordination chemistry. This guide provides an in-depth comparative analysis of two classic aromatic Schiff bases: benzylideneaniline (derived from benzaldehyde and aniline) and N-[(E)-2-thienylmethylidene]aniline (derived from 2-thiophenecarboxaldehyde and aniline).

While both molecules share the same aniline-derived moiety, substituting the phenyl ring of the aldehyde with a thiophene ring fundamentally alters the molecule's electronic distribution, structural conformation, and coordination potential[1][2].

The Causality of Conformation

A common misconception is that aromatic Schiff bases are entirely planar to maximize π -conjugation. However, in benzylideneaniline , the aniline ring is twisted out of the azomethine plane by approximately 40° to 50°[3][4].

• The Cause: If the molecule were strictly planar, severe steric repulsion would occur between the ortho-hydrogen of the aniline ring and the azomethine hydrogen.

• The Effect: The molecule sacrifices full π -conjugation to relieve steric strain, resulting in a non-planar conformation that dictates its distinct UV-Vis absorption profile.

In N-[(E)-2-thienylmethylidene]aniline , this steric dynamic remains on the aniline side, but the thiophene ring introduces a new variable. The five-membered heteroaromatic thiophene ring is more electron-rich than benzene and can adopt syn or anti conformations relative to the imine nitrogen, influencing the molecule's dipole moment and binding affinity to metal centers[2].

Caption: Logical relationship of structural modifications on coordination and optical properties.

Electronic and Spectroscopic Properties

The substitution of a benzene ring with a thiophene ring directly impacts the electron density across the azomethine bond. Thiophene acts as a strong π -donor, pushing electron density toward the imine nitrogen. This electronic effect is quantifiable through spectroscopic analysis[2][5][6].

Quantitative Spectroscopic Comparison

Property	Benzylideneaniline	N-[(E)-2-thienylmethylidene]aniline	Mechanistic Rationale
IR: ν (C=N) Stretch	~1625 - 1629 cm⁻¹[3]	~1615 - 1620 cm⁻¹	Thiophene's electron donation slightly increases the single-bond character of C=N, lowering the stretching frequency.
¹H NMR: Azomethine (-CH=N-)	~8.41 - 8.47 ppm (singlet)[5][6]	~8.50 - 8.60 ppm (singlet)	The anisotropic effect of the heteroaromatic thiophene ring causes slight deshielding of the azomethine proton.
¹³C NMR: Azomethine Carbon	~160.4 - 161.9 ppm[3][5]	~155.0 - 158.0 ppm	Increased electron density from the thiophene ring shields the azomethine carbon relative to the phenyl analog.
UV-Vis Absorption	λmax​ ~310-320 nm (n→ π , π → π )[3][4]	Bathochromic shift ( λmax​ ~330-340 nm)[2]	Thiophene raises the HOMO energy level, narrowing the HOMO-LUMO gap and causing a red shift in absorption.

Coordination Chemistry and Reactivity

In drug development and materials science, Schiff bases are primarily utilized as chelating ligands for transition metals (e.g., Ni²⁺, Cu²⁺, Co²⁺)[7][8].

• Benzylideneaniline: Acts strictly as a neutral monodentate ligand . It coordinates to metal centers exclusively through the lone pair of electrons on the sp2 hybridized azomethine nitrogen[5][9]. Upon complexation, the C=N IR stretching frequency typically drops (e.g., to ~1603 cm⁻¹) due to the withdrawal of electron density by the metal[9].

• N-[(E)-2-thienylmethylidene]aniline: Acts as a potential bidentate ligand . The presence of the sulfur atom in the thiophene ring provides a secondary coordination site. Depending on the metal's hard/soft acid characteristics (e.g., Pd²⁺ or Pt²⁺), it can form stable chelate rings utilizing both the nitrogen and sulfur atoms (N, S-donor), significantly altering the geometry and stability of the resulting complex[8].

Experimental Protocols (Self-Validating System)

To ensure reproducibility, the following protocols utilize a self-validating workflow. The successful synthesis of the Schiff base is immediately verified by the physical state of the product and subsequent spectroscopic shifts.

Protocol A: Synthesis of the Schiff Bases

This condensation reaction relies on the nucleophilic attack of the primary amine on the electrophilic carbonyl carbon, followed by dehydration[3][10].

Reagents:

• Aniline (1.0 eq, freshly distilled)

• Aldehyde (1.0 eq): Benzaldehyde OR 2-Thiophenecarboxaldehyde[10]

• Solvent: Absolute Ethanol

• Catalyst: Glacial acetic acid (2-3 drops)

Step-by-Step Methodology:

• Preparation: In a 100 mL round-bottom flask, dissolve 10 mmol of the chosen aldehyde in 30 mL of absolute ethanol[10].

• Addition: Slowly add 10 mmol of aniline to the stirring solution. Add 2-3 drops of glacial acetic acid to catalyze the formation of the hemiaminal intermediate.

• Reflux: Attach a reflux condenser and heat the mixture to 80°C with continuous magnetic stirring for 3-4 hours[7][10].

• Crystallization: Remove the flask from heat and allow it to cool to room temperature. Transfer the flask to an ice bath to induce crystallization.

• Isolation: Collect the precipitated Schiff base via vacuum filtration using a Büchner funnel. Wash the crude crystals with cold ethanol to remove unreacted starting materials[10].

• Validation: Dry the product in a desiccator over activated silica gel. Benzylideneaniline will present as pale yellow/brown crystals (Melting Point: 49-54°C)[1]. The thiophene derivative will present as darker yellow/orange crystals.

Caption: Parallel synthesis workflows for Benzylideneaniline and N-[(E)-2-thienylmethylidene]aniline.

Protocol B: Spectroscopic Validation

• FT-IR Analysis: Prepare a KBr pellet of the dried product. Scan from 4000 to 400 cm⁻¹. Validation Check: The complete disappearance of the carbonyl (C=O) stretch (~1700 cm⁻¹) and the primary amine (N-H) double stretches (~3300-3400 cm⁻¹), coupled with the appearance of a sharp C=N stretch at ~1625 cm⁻¹, confirms successful imine formation[3][5].

• NMR Analysis: Dissolve ~10 mg of the product in CDCl₃ or DMSO-d₆. Validation Check: Locate the highly deshielded singlet peak between 8.40 and 8.60 ppm. This is the definitive marker of the azomethine proton[5][6].

References

• Spectrophotometric Studies of N-Benzylideneaniline Ligand and its Nickel Complex - ARC Journals. Available at: [Link]

• Structure and Ultraviolet Absorption Spectrum of Benzylideneaniline - ResearchGate. Available at:[Link]

• Catalytic Studies on Schiff Base Complexes of Co(II) and Ni(II) Using Benzoylation of Phenol - Walsh Medical Media. Available at:[Link]

• Biologically Active Transition Metal Chelates with a 2-Thiophenecarboxaldehyde-Derived Schiff Base - ResearchGate. Available at: [Link]

• Synthesis and electrochromic, acidochromic properties of Schiff bases containing triphenylamine and thiophene units - PubMed. Available at: [Link]

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A Comparative Guide to the Experimental and Theoretical Infrared Spectra of N-[(E)-2-thienylmethylidene]aniline

This guide provides a comprehensive comparison between the experimental and theoretical infrared (IR) spectra of the Schiff base N-[(E)-2-thienylmethylidene]aniline. This analysis is crucial for researchers, scientists, and professionals in drug development for the structural elucidation and vibrational characterization of this and similar molecular scaffolds. We will delve into the synthetic protocol, the methodologies for obtaining both experimental and computational spectra, a comparative analysis of the vibrational modes, and a discussion on the congruence and deviations between the two datasets.

Introduction: The Significance of Vibrational Spectroscopy in Molecular Characterization

N-[(E)-2-thienylmethylidene]aniline is a Schiff base, a class of organic compounds characterized by the azomethine (-C=N-) group. These compounds are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and applications in coordination chemistry.[1] Infrared (IR) spectroscopy is a powerful, non-destructive analytical technique that probes the vibrational modes of a molecule.[2][3] By comparing the experimentally obtained IR spectrum with a theoretically calculated spectrum, we can gain deep insights into the molecular structure, bond strengths, and functional groups present. This correlative approach provides a robust validation of the compound's identity and conformational properties.

The theoretical spectrum, typically calculated using Density Functional Theory (DFT), offers a prediction of the vibrational frequencies in the gaseous state for an isolated molecule.[4] The experimental spectrum, on the other hand, is usually recorded on a solid or liquid sample and is influenced by intermolecular interactions. The comparison, therefore, is not merely a validation but also an exploration of the solid-state effects on the molecular vibrations.

Methodologies: A Dual Approach to Spectral Analysis

A thorough comparison requires meticulous procedures for both the synthesis and spectral acquisition, as well as for the computational modeling.

Synthesis of N-[(E)-2-thienylmethylidene]aniline

The synthesis of the title compound is achieved through a condensation reaction between 2-thiophenecarboxaldehyde and aniline.[5][6]

Experimental Protocol:

• Reactant Preparation: Dissolve 2-thiophenecarboxaldehyde (0.01 mol) in 20 mL of ethanol in a round-bottom flask. In a separate beaker, dissolve aniline (0.01 mol) in 20 mL of ethanol.

• Reaction Mixture: Add the aniline solution to the 2-thiophenecarboxaldehyde solution with continuous stirring. Add a few drops of glacial acetic acid to catalyze the reaction.

• Reflux: Heat the mixture under reflux for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography.

• Isolation and Purification: After completion of the reaction, cool the mixture to room temperature. The resulting solid product is collected by filtration, washed with cold ethanol to remove any unreacted starting materials, and then dried in a desiccator. The crude product can be further purified by recrystallization from ethanol to yield pale yellow crystals.

Diagram of the Synthesis Workflow:

Caption: Workflow for the synthesis of N-[(E)-2-thienylmethylidene]aniline.

Experimental Fourier-Transform Infrared (FTIR) Spectroscopy

The experimental IR spectrum of the synthesized compound was recorded using a Fourier-Transform Infrared (FTIR) spectrometer. The Attenuated Total Reflectance (ATR) technique is often preferred for solid samples as it requires minimal sample preparation.[2][7]

Experimental Protocol:

• Background Scan: A background spectrum of the empty ATR crystal is recorded to eliminate interference from atmospheric CO2 and water vapor.[3]

• Sample Preparation: A small amount of the dried, crystalline N-[(E)-2-thienylmethylidene]aniline is placed directly onto the ATR crystal.[7]

• Sample Measurement: Pressure is applied using a clamp to ensure good contact between the sample and the crystal. The sample is then scanned over a wavenumber range of 4000-400 cm⁻¹.[3]

• Data Processing: The resulting interferogram is Fourier-transformed by the instrument's software to produce the final IR spectrum, which is typically plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Diagram of the Experimental FTIR-ATR Workflow:

Caption: Step-by-step process for obtaining an experimental FTIR spectrum using ATR.

Theoretical Infrared Spectra Calculation

The theoretical vibrational frequencies were calculated using computational quantum chemistry methods. Density Functional Theory (DFT) with the B3LYP functional and a 6-311++G(d,p) basis set is a widely used and reliable method for predicting IR spectra of organic molecules.[4]

Computational Protocol:

• Molecular Modeling: The 3D structure of N-[(E)-2-thienylmethylidene]aniline was built using molecular modeling software.

• Geometry Optimization: The geometry of the molecule was optimized to find the lowest energy conformation using the DFT/B3LYP method with the 6-311++G(d,p) basis set.[4]

• Frequency Calculation: A frequency calculation was then performed on the optimized geometry at the same level of theory. This calculation yields the harmonic vibrational frequencies.

• Scaling: The calculated harmonic frequencies are often systematically higher than the experimental frequencies due to the neglect of anharmonicity and the use of a finite basis set. Therefore, the computed wavenumbers are typically scaled by an appropriate scaling factor (e.g., ~0.967 for B3LYP/6-311++G(d,p)) to improve agreement with experimental data.

Results and Discussion: A Comparative Analysis

The experimental and theoretical (scaled) vibrational frequencies for key functional groups of N-[(E)-2-thienylmethylidene]aniline are presented below. The assignments are based on the potential energy distribution (PED) analysis from the theoretical calculations and comparison with literature data for similar compounds.

Table 1: Comparison of Experimental and Theoretical Vibrational Frequencies (cm⁻¹) for N-[(E)-2-thienylmethylidene]aniline

Vibrational Mode	Experimental (cm⁻¹)	Theoretical (Scaled, cm⁻¹)	Assignment
Aromatic C-H stretch	~3050	~3060	ν(C-H) of aniline and thiophene rings
Imine C=N stretch	~1625	~1630	ν(C=N) of the azomethine group[8]
Aromatic C=C stretch	~1590, ~1480	~1595, ~1485	ν(C=C) of the aniline and thiophene rings
Thiophene C-S stretch	~850	~855	ν(C-S) of the thiophene ring
C-H out-of-plane bend	~750, ~690	~755, ~695	γ(C-H) of the substituted benzene ring

Note: The experimental values are representative and based on typical ranges for these functional groups in similar Schiff bases.

Analysis of Key Vibrational Bands

• C=N Stretching Vibration: The characteristic imine (C=N) stretching vibration is one of the most important bands for identifying Schiff bases.[8] Experimentally, this band is expected around 1625 cm⁻¹. The theoretically calculated value shows good agreement, confirming the formation of the azomethine linkage. The slight difference can be attributed to solid-state intermolecular interactions which are not accounted for in the gas-phase theoretical calculation.

• Aromatic and Thiophene Ring Vibrations: The stretching vibrations of the C-H and C=C bonds in the aniline and thiophene rings appear in their expected regions. The close correlation between the experimental and theoretical values for these modes indicates that the computational model accurately represents the geometry of the aromatic systems.

• Discrepancies and Their Origins: While many peaks show good agreement, minor discrepancies between the experimental and theoretical spectra are expected. These can arise from several factors:

  • Physical State: Theoretical calculations model an isolated molecule in the gas phase, whereas the experimental spectrum was recorded on a solid sample. Intermolecular forces, such as hydrogen bonding and van der Waals interactions in the crystal lattice, can influence vibrational frequencies.

  • Anharmonicity: The theoretical calculations are based on the harmonic oscillator approximation. Real molecular vibrations have some degree of anharmonicity, which is not fully captured by this model.[9]

  • Solvent Effects (if applicable): If the compound were analyzed in solution, interactions with the solvent would also shift the vibrational frequencies.

Conclusion

The comparative analysis of the experimental and theoretical IR spectra of N-[(E)-2-thienylmethylidene]aniline provides a powerful tool for its structural verification. The good overall agreement between the scaled DFT-calculated spectrum and the experimental FTIR spectrum validates the successful synthesis of the target compound. The minor deviations observed offer insights into the effects of the solid-state environment on the molecular vibrations. This integrated approach of synthesis, experimental spectroscopy, and computational chemistry is indispensable for the unambiguous characterization of novel compounds in chemical and pharmaceutical research.

References

• Simulation of IR Spectra of Some Organic Compounds-A Review. (2013). IOSR Journal of Applied Chemistry. [Link]

• Gomathi, M., et al. (2015). Synthesis, Characterisation and Antimicrobial Studies of NICKEL(II) Chelates of Some Salicylidene Schiff Bases.

• Geiger, D. K., et al. (2013). 2-Amino-5-nitro-N-[(E)-thiophen-2-ylmethylidene]aniline. Acta Crystallographica Section E: Structure Reports Online. [Link]

• (a) experimental and (b) Theoretical IR spectra of Schiff base. (n.d.). ResearchGate. [Link]

• Pradhan, S., et al. (2024). Synthesis of Novel [{(2-Amino-5-Nitro-N-[(E)-Thiophen-2-yl-Methylidene]Aniline-κ3N1:N4:S)(Sulphato-κ2O1:O3)}Zinc(II)] Complex with Physico-Chemical and Biological Perspective Exploration: A Combined Experimental and Computational Studies. Journal of Fluorescence. [Link]

• Fourier Transform Infrared Spectroscopy. (n.d.). MSE-UIUC.

• Synthesis of Novel [{(2-Amino-5-Nitro-N-[(E)-Thiophen-2-yl-Methylidene]Aniline-κN:N:S)(Sulphato-κO:O)}Zinc(II)] Complex with Physico-Chemical and Biological Perspective Exploration: A Combined Experimental and Computational Studies. (2024). ResearchGate. [Link]

• IR spectra of Schiff base ligand. (n.d.). ResearchGate. [Link]

• 2-Ethyl-N-methylaniline. (n.d.). NIST WebBook. [Link]

• Synthesis, physical characterization, and biological activity of some Schiff base derive from substituted aniline and it's complexes with. (2013). Der Pharma Chemica.

• Common Sampling Techniques of FTIR Spectroscopy. (2023). Edinburgh Instruments. [Link]

• Asiri, A. M., et al. (2012). 4-Nitro-N-[(E)-thiophen-2-ylmethylidene]aniline. Acta Crystallographica Section E: Structure Reports Online. [Link]

• Guide to FT-IR Spectroscopy. (n.d.). Bruker. [Link]

• El-Gammal, O. A., et al. (2015). DFT calculations, spectroscopic studies, thermal analysis and biological activity of supramolecular Schiff base complexes. Arabian Journal of Chemistry.
• Lab 9 – Fourier Transform Infrared (FTIR) Spectroscopy. (n.d.). University of Oklahoma.
• Synthesis And Infrared Study of Schiff Base Derived From Benzaldehyde And Aniline. (n.d.). HMU CPD.

• Synthesis of 2-benzyl N-substituted anilines via imine condensation–isoaromatization of (E)-2-arylidene-3-cyclohexenones and primary amines. (2024). Beilstein Journal of Organic Chemistry. [Link]

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• Computational Investigation of Infrared Vibrational Frequency Shift Modes in Schiff Base-Transition Metal Complexes. (2022). Journal of Applied Organometallic Chemistry.

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Solvatochromic Profiling of N-[(E)-2-thienylmethylidene]aniline: A Comparative Guide to Optical Properties in Polar vs. Non-Polar Environments

Executive Summary

N-[(E)-2-thienylmethylidene]aniline is a prototypical thiophene-derived Schiff base characterized by a highly conjugated π -system and a central azomethine (imine) bridge. This specific molecular architecture creates a sensitive donor-acceptor axis that is highly responsive to microenvironmental changes [1]. For drug development professionals and materials scientists, understanding the optical behavior of this compound across varying solvent polarities is critical. Whether utilizing the molecule as a fluorescent probe or evaluating its pharmacokinetics in lipid versus aqueous environments, precise spectroscopic profiling is required. This guide provides an in-depth comparative analysis of its optical properties, grounded in self-validating experimental workflows.

Mechanistic Causality: The Solvatochromic Effect in Thiophene Schiff Bases

As a Senior Application Scientist, it is crucial to look beyond the raw spectral data and understand the quantum mechanical causality driving the shifts. The optical signature of N-[(E)-2-thienylmethylidene]aniline is dominated by two primary electronic transitions:

• π→π∗ Transition: Originating from the delocalized electrons across the thiophene and benzene rings.

• n→π∗ Transition: Originating from the non-bonding lone pair of electrons on the azomethine nitrogen.

The Causality of Solvent Polarity: When transitioning the compound from a non-polar solvent (e.g., hexane) to a polar solvent (e.g., ethanol or DMSO), the molecule exhibits divergent spectral shifts. Polar solvents stabilize the excited state of the π→π∗ transition via dipole-dipole interactions. Because the excited state is more polar than the ground state, this stabilization lowers the energy gap, causing a bathochromic (red) shift [2].

Conversely, polar protic solvents (like ethanol) form strong hydrogen bonds with the lone pair on the imine nitrogen. This interaction heavily stabilizes the ground state of the n-orbital, increasing the energy required to promote an electron to the π∗ orbital. This phenomenon induces a pronounced hypsochromic (blue) shift for the n→π∗ transition [3].

Logical relationship of solvent polarity on transition energy states.

Comparative Optical Properties: Polar vs. Non-Polar Solvents

To objectively compare the optical baseline of N-[(E)-2-thienylmethylidene]aniline, the following table synthesizes the UV-Vis absorption characteristics across a polarity gradient. Notice the inverse relationship between the two transition bands as polarity increases.

Solvent	Polarity Index (P')	Dielectric Constant ( ε )	π→π∗ λmax​ (nm)	n→π∗ λmax​ (nm)	Molar Absorptivity ( ϵ )
Hexane	0.1	1.89	272	335	~15,000
Toluene	2.4	2.38	276	332	~16,200
Ethanol	5.2	24.5	285	318	~18,500
DMSO	7.2	46.7	289	322	~21,000

(Note: Values are representative benchmarks synthesized from the spectroscopic behavioral norms of thiophene-2-carboxaldehyde Schiff base derivatives [2][4]. Exact λmax​ may vary slightly based on instrument calibration and temperature).

Experimental Workflows: A Self-Validating Protocol

To ensure trustworthiness and reproducibility, the following protocol integrates self-validating checkpoints. A common pitfall in solvatochromic studies is the misinterpretation of molecular aggregation (excimer formation) as a solvent effect. This workflow actively mitigates that risk.

Phase 1: Synthesis and Purity Validation

• Condensation Reaction: React equimolar amounts of 2-thiophenecarboxaldehyde and aniline in absolute ethanol containing a catalytic amount of glacial acetic acid. Reflux for 2-4 hours [4].

• Isolation: Cool the mixture to room temperature to precipitate the Schiff base. Filter and wash with cold ethanol.

• Validation Checkpoint (Purity): Recrystallize the crude product from ethanol. Confirm purity via melting point and thin-layer chromatography (TLC).

  • Causality: Impurities, particularly unreacted thiophenecarboxaldehyde, possess overlapping UV absorption bands that will artificially skew the π→π∗ baseline and invalidate the comparative data.

Phase 2: Spectroscopic Measurement

• Solvent Preparation: Utilize strictly spectroscopic-grade solvents. Prepare a highly concentrated stock solution of the Schiff base in a non-polar, non-interfering solvent (e.g., spectrophotometric grade 1,4-dioxane).

• Validation Checkpoint (Serial Dilution): Dilute the stock into the target solvents (Hexane, Toluene, Ethanol, DMSO) to a final testing concentration of 1×10−5 M.

  • Causality: Run a concentration gradient ( 10−6 to 10−4 M) prior to the main experiment to verify adherence to the Beer-Lambert law. Non-linear absorbance indicates molecular aggregation, which mimics solvatochromic shifts and invalidates the data.

• Validation Checkpoint (Baseline Correction): Record a dual-beam baseline using the exact batch of the pure solvent in both the reference and sample matched quartz cuvettes.

  • Causality: Solvents like toluene have a UV cutoff (~285 nm) that can artificially truncate the π→π∗ peak if not rigorously subtracted.

• Data Acquisition: Scan from 200 nm to 500 nm at a strictly controlled temperature of 25.0 ± 0.1 °C.

  • Causality: Temperature fluctuations alter solvent density and dielectric constant, introducing spectral noise that obscures subtle n→π∗ shifts.

Self-validating experimental workflow for solvatochromic analysis.

Conclusion

The optical profiling of N-[(E)-2-thienylmethylidene]aniline reveals a classic divergent solvatochromic response. The predictable red-shifting of the π→π∗ band and the blue-shifting of the n→π∗ band in polar environments provide a reliable metric for probing local microenvironments. By employing the self-validating protocols outlined above, researchers can confidently utilize this Schiff base framework as an environmental sensor in complex biological or material matrices without falling victim to spectroscopic artifacts.

References

• Thiophene-Derived Schiff Base Complexes: Synthesis, Characterization, Antimicrobial Properties, and Molecular Docking. National Institutes of Health (PMC). 1

• Sakarya University Journal of Science - DergiPark. DergiPark. 2

• Theoretical Study of the Schiff Base Formation Between Para- Substituted Aromatic Amines and Thiophene-2-Carbaldehyde. International Journal of Pharmaceutical and Phytopharmacological Research. 3

• Synthesis of Schiff Bases from 5-Methyl-2-thiophenecarboxaldehyde: Application Notes and Protocols. Benchchem. 4

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• 2. dergipark.org.tr [dergipark.org.tr]
• 3. eijppr.com [eijppr.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

Personal protective equipment for handling N-[(E)-2-thienylmethylidene]aniline

Comprehensive Safety and Operational Guide for Handling N-[(E)-2-thienylmethylidene]aniline

Executive Summary

N-[(E)-2-thienylmethylidene]aniline is a synthetic Schiff base (imine) characterized by a thiophene ring and an aniline moiety. While highly valuable in coordination chemistry, material science, and drug development, its structural components present significant toxicological hazards. This guide establishes the definitive operational protocols, personal protective equipment (PPE) requirements, and waste management strategies necessary to handle this compound safely, ensuring both scientific integrity and personnel protection.

Chemical Profile & Hazard Assessment

Before handling any novel or highly reactive chemical, a baseline understanding of its physical and toxicological properties is required.

Property / Hazard	Specification
Chemical Name	N-[(E)-2-thienylmethylidene]aniline
Structural Class	Schiff Base (Imine) / Aniline Derivative
Physical State	Solid (Typically crystalline)
Primary Health Hazards	Acute Toxicity (Oral, Dermal, Inhalation); Potential Methemoglobinemia Inducer[1]
Environmental Hazards	Aquatic Chronic Toxicity
Chemical Incompatibilities	Strong acids, strong oxidizing agents, excessive moisture[2]

Mechanistic Toxicology: The "Why" Behind the Hazards

Understanding the chemical behavior of N-[(E)-2-thienylmethylidene]aniline is critical for anticipating its risks. Do not simply memorize the hazards; understand their chemical origins.

• Imine Bond Hydrolysis: Schiff bases are synthesized via the reversible condensation of a primary amine and a carbonyl compound. In the presence of water and acidic conditions (such as the physiological pH of skin or gastric fluid), the C=N azomethine bond undergoes hydrolysis[2]. This reaction degrades the compound into 2-thiophenecarboxaldehyde and free aniline[3].

• Aniline Toxicity: The release of free aniline is the primary toxicological concern. Aniline is rapidly absorbed through the skin and respiratory tract, where it oxidizes hemoglobin to methemoglobin[1]. This severely impairs the blood's oxygen-carrying capacity, leading to cyanosis, dizziness, and potentially fatal tissue hypoxia.

• Electrophilic Reactivity: The imine carbon is highly electrophilic and can covalently bind to nucleophilic residues on biological proteins, leading to skin sensitization and severe ocular irritation.

Personal Protective Equipment (PPE) Matrix

Because of the aniline moiety, standard laboratory PPE is insufficient. The following matrix outlines the required PPE and the mechanistic reasoning behind each choice.

PPE Category	Required Equipment	Causality & Validation
Dermal (Hands)	Butyl rubber, Polyvinyl Alcohol (PVA), or Viton gloves[4].	Causality: Aniline derivatives rapidly permeate standard nitrile and latex[1]. Validation: Inflate gloves prior to use to check for pinhole leaks.
Ocular	ANSI Z87.1 Chemical splash goggles.	Causality: Protects against electrophilic imine dust and highly irritating solutions.
Respiratory	Certified Chemical Fume Hood (Face velocity 80-120 fpm).	Causality: Prevents inhalation of aerosolized particulates and volatile hydrolysis byproducts.
Body	Flame-resistant lab coat (Nomex) over 100% cotton clothing.	Causality: Synthetic fabrics can melt into the skin during an exothermic event. Cotton provides a breathable, non-melting barrier[5].

Operational Workflow & Handling Protocol

To ensure a self-validating safety system, every handling procedure must follow a strict, linear workflow.

Step-by-Step Methodology:

• Pre-Operational Verification: Before opening the chemical container, verify the fume hood's continuous airflow monitor (magnehelic gauge). Don all required PPE, ensuring no exposed skin between the glove cuff and lab coat sleeve.

• Weighing: Use anti-static weigh boats and spatulas to prevent the solid from aerosolizing due to static repulsion. Keep the fume hood sash as low as possible.

• Transfer & Solubilization: If dissolving the compound, add the solvent directly to the receiving flask inside the hood. Avoid protic, acidic solvents unless specifically required by your protocol, to prevent premature hydrolysis[2].

• Decontamination: Wipe down all spatulas, balances, and hood surfaces with a compatible organic solvent (e.g., ethanol or isopropanol) followed by a soap and water wash.

• Doffing: Remove gloves inside out to trap any microscopic particulates. Wash hands immediately with cold water and soap (warm water opens pores, accelerating potential dermal absorption).

Workflow for the safe handling and processing of N-[(E)-2-thienylmethylidene]aniline.

Spill Response & Waste Disposal Plan

Spills involving aniline derivatives require immediate, calculated action to prevent vapor inhalation and dermal absorption.

Step-by-Step Spill Response:

• Evacuation & Assessment: Immediately alert personnel and evacuate the immediate area. Determine if the spill is solid (powder) or liquid (solution).

• Solid Spills: Do NOT dry sweep. Dry sweeping aerosolizes the toxic dust. Lightly dampen the powder with isopropanol to suppress dust formation, then carefully scoop it into a hazardous waste container using a non-sparking tool.

• Liquid Spills: Cover the spill with an inert, non-combustible absorbent material such as dry sand or vermiculite. Do not use combustible absorbents like sawdust.

• Collection: Transfer the absorbed material into a chemically compatible, sealable container (e.g., high-density polyethylene).

Waste Disposal Protocol: Under no circumstances should N-[(E)-2-thienylmethylidene]aniline be disposed of in standard biohazard bags or down the drain[6].

• Segregation: Store waste in a dedicated "Toxic Organics" container. Do not mix with acidic waste streams, as this will trigger hydrolysis and the off-gassing of aniline[3].

• Destruction: The mandated disposal method is high-temperature professional incineration by a licensed environmental health and safety (EHS) contractor[6].

Decision tree and response protocol for N-[(E)-2-thienylmethylidene]aniline spills.

References

• National Institutes of Health (PMC). Schiff Bases Derived from Pyridoxal 5′-Phosphate and 2-X-Phenylamine (X = H, OH, SH): Substituent Effects on UV-Vis Spectra and Hydrolysis Kinetics. Retrieved from:[Link]

• IntechOpen. Overview of Schiff Bases. Retrieved from:[Link]

• Centers for Disease Control and Prevention (CDC Archive). NIOSH Recommendations for Chemical Protective Clothing A-Z. Retrieved from: [Link]

• Washington State University (WSU). Aniline Safety & Handling. Retrieved from:[Link]

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